Yittrium fluoride (a little fluoride)
Description
Historical Overview of Yttrium Fluoride (B91410) Research Trajectories
The story of yttrium fluoride is intrinsically linked to the discovery of its constituent element, yttrium. In 1794, Finnish chemist Johan Gadolin discovered a new "earth," which he named yttria (yttrium oxide), in a mineral sample from a quarry in Ytterby, Sweden. azom.com This location would later lend its name to other rare earth elements, including erbium, terbium, and ytterbium. azom.com The first impure sample of yttrium metal was isolated in 1828 by Friedrich Wöhler through the reduction of anhydrous yttrium chloride with potassium. azom.com
The commercial production of yttrium metal later evolved to use yttrium fluoride as a key precursor. azom.com A common production method involves the reduction of yttrium fluoride with calcium metal to yield pure yttrium. azom.comosti.gov This process highlights the early importance of yttrium fluoride in metallurgy.
Research into the specific properties and applications of yttrium fluoride itself has progressed significantly since these early discoveries. Initially explored for its role in producing metallic yttrium, its potential in other advanced applications began to be recognized. wikipedia.orgsamaterials.com Scientists started investigating its optical properties, leading to its use as a robust optical material. samaterials.com This trajectory expanded into thin-film technology, where YF₃ was identified as a valuable low-index material for optical coatings. optica.org More recent research has delved into the nanoscale, with studies focusing on the synthesis of YF₃ nanoparticles and their novel properties, marking a shift from bulk material applications to the exploration of quantum-scale phenomena and applications. researchgate.netnih.govjbnu.ac.krinstras.com
Significance of Yttrium Fluoride in Contemporary Materials Science
Yttrium fluoride is a versatile and indispensable material in modern research and technology. Its significance stems from a unique set of physical and chemical properties that make it suitable for a diverse range of demanding applications. stanfordmaterials.com It is widely used in metallurgy, ceramics, glass, and electronics. samaterials.com
Optical Applications: YF₃ is highly regarded as an optical material due to its broad transparency range (from 193 nm in the UV to 14,000 nm in the IR) and low refractive index. wikipedia.orgemdgroup.com These characteristics are crucial for producing high-performance optical coatings, including anti-reflective coatings and protective layers for lenses, mirrors, and filters used in devices like telescopes and cameras. nanorh.comoptica.orgsuoyi-group.com It serves as a durable and non-radioactive alternative to thorium fluoride for coatings in the IR spectral range. optica.orgemdgroup.com Thin films of YF₃ can be made to be mechanically robust and can be used for thicker layers (≥ 2 µm) compared to other fluoride materials due to low internal stress. emdgroup.com
Lasers and Phosphors: The compound is a critical host material for solid-state lasers. suoyi-group.com It is a key component in laser crystals such as Yttrium Lithium Fluoride (YLF), which can be doped with rare-earth ions like Neodymium (Nd), Thulium (Tm), or Erbium (Er) for various laser applications. suoyi-group.comamericanelements.commsesupplies.com Furthermore, YF₃ is used in the production of phosphors for LED and CRT displays, contributing to improved brightness and color accuracy. stanfordmaterials.comsuoyi-group.com
Ceramics and Glass: When added to ceramics and glass, yttrium fluoride enhances mechanical strength, thermal stability, and resistance to chemical and heat degradation. stanfordmaterials.comnanorh.comsuoyi-group.com This makes it valuable for high-performance components in the aerospace, automotive, and electronics industries. suoyi-group.com Recent research has demonstrated the fabrication of fluoride laser ceramics containing YF₃ that can operate in the visible spectrum at room temperature. d-nb.info
Nanomaterials: The synthesis of yttrium fluoride nanoparticles has opened new avenues for research and application. researchgate.netjbnu.ac.krinstras.com These nanoparticles can be synthesized via various methods, including sonochemistry and laser pyrolysis, to create structures like nanorods and nanobelts. researchgate.netjbnu.ac.krproquest.com YF₃ nanoparticles have shown significant antibacterial and antibiofilm properties, making them promising for coating medical devices like catheters to reduce infections. researchgate.netnih.gov
Other Applications: Yttrium fluoride's stability makes it a candidate for nuclear applications, including in nuclear fuel elements and for the management and storage of nuclear waste due to its high resistance to radiation damage. nanorh.comsuoyi-group.com It is also used in microwave and radio frequency (RF) components because of its low dielectric loss and high-temperature resistance. stanfordmaterials.com
Below is an interactive data table summarizing the key properties of Yttrium Fluoride.
Data sourced from multiple references. stanfordmaterials.comwikipedia.org
The refractive index of yttrium fluoride thin films is a critical parameter for optical applications and has been shown to be dependent on film thickness.
Data from a study on thickness-dependent optical properties. optica.org
Scope and Research Imperatives for Yttrium Fluoride Systems
The future of yttrium fluoride research is focused on refining its synthesis, enhancing its properties, and expanding its application in cutting-edge technologies. Key research imperatives include:
Purity and Process Optimization: A primary goal is the development of manufacturing processes that yield ultra-high purity yttrium fluoride. materion.com Higher purity starting material is essential for demanding applications, particularly for UV coatings that require low oxygen content to produce superior quality thin films. materion.com Research is also focused on optimizing deposition techniques like sputtering and ion-assisted deposition (IAD) to create denser, more stable, and adherent films with minimal contamination and water absorption. emdgroup.comresearching.cn
Advanced Nanostructures: The controlled synthesis of YF₃ nanostructures, such as ultrathin nanowires, nanobelts, and fullerene-like spheres, is a major area of investigation. jbnu.ac.kr Understanding the relationship between synthesis parameters (e.g., precursor concentration, temperature) and the resulting morphology is crucial for tailoring their unique optical and electronic properties for specific applications. jbnu.ac.kr
Novel Laser and Ceramic Materials: There is a continued push to develop more sophisticated laser systems based on YF₃. This includes creating highly transparent fluoride laser ceramics capable of efficient operation in new wavelength ranges, such as the visible orange region. d-nb.info Research into co-doping YF₃ systems with other ions aims to enhance photoluminescence and absorption for more powerful and cost-effective solid-state lasers. d-nb.info
Biomedical and Catalytic Applications: The demonstrated antibacterial and antibiofilm properties of YF₃ nanoparticles warrant further exploration for medical applications. researchgate.netnih.gov Future research will likely focus on optimizing nanoparticle size and surface characteristics to maximize antimicrobial efficacy. nih.gov Additionally, the potential of yttrium fluoride as a catalyst for chemical synthesis, such as in ethylene (B1197577) polymerization, remains an area for continued investigation. azom.comsuoyi-group.com
Energy Materials: The use of yttrium fluoride in battery and superconducting materials is an emerging research front. suoyi-group.com Its electrochemical properties and stability could lead to the development of new components for advanced energy storage and transmission systems.
Properties
CAS No. |
13981-88-9 |
|---|---|
Molecular Formula |
C4H10N2O10Ti |
Synonyms |
Yittrium fluoride (a little fluoride) |
Origin of Product |
United States |
Synthetic Methodologies and Crystal Growth Mechanisms of Yttrium Fluoride
Solution-Based Synthesis Approaches
Solution-based methods are widely utilized for the synthesis of yttrium fluoride (B91410) powders and nanocrystals. These techniques involve the chemical reaction of precursors in a liquid medium, allowing for precise control over the nucleation and growth processes.
Hydrothermal synthesis is a prevalent method for producing crystalline materials from aqueous solutions under conditions of high temperature and pressure. In this process, precursors such as yttrium nitrate are dissolved in water, often with a fluorine source like hydrofluoric acid, and sealed in a Teflon-lined autoclave. The vessel is then heated, causing the pressure to rise and facilitating the dissolution and recrystallization of the material.
The crystal structure and morphology of the resulting yttrium fluoride are highly dependent on the reaction parameters. Key variables include temperature, reaction time, pH, and the choice of precursors and additives. For instance, in the synthesis of sodium yttrium fluoride (NaYF₄), an increase in temperature or an extension of the synthesis time can promote the phase transition from the cubic α-phase to the hexagonal β-phase. acs.orgacs.org This transition is significant as the hexagonal phase is known to be a more efficient host lattice for upconversion luminescence. acs.orgnih.govpnnl.gov The sequence of α → β phase formation is considered an illustration of Ostwald's step rule, where the less stable phase crystallizes first before converting to the more stable form. acs.orgacs.org
The concentration of precursors also plays a crucial role. Studies on the synthesis of yttrium oxide nanoparticles via the hydrothermal method have shown that an increase in the molar concentration of the yttrium precursor leads to an increase in the average crystallite size. orientjchem.org Similarly, for NaYF₄, the amount of the sodium fluoride precursor can dictate the final morphology, with different amounts yielding distinct shapes such as micro-rods, polyhedra, and spheres. iaea.org A higher concentration of fluoride ions can accelerate the nucleation rate, favoring the formation of the thermodynamically stable pure β-phase with larger particle sizes. iaea.org
Table 1: Influence of Hydrothermal Synthesis Parameters on Yttrium-Based Nanoparticle Properties
| Precursor/Parameter | Concentration/Value | Resulting Material | Resulting Crystallite Size/Morphology | Reference |
|---|---|---|---|---|
| Y(NO₃)₃·6H₂O | 0.1 M | Y₂O₃ | 34 nm | orientjchem.org |
| Y(NO₃)₃·6H₂O | 0.2 M | Y₂O₃ | 38 nm | orientjchem.org |
| Y(NO₃)₃·6H₂O | 0.3 M | Y₂O₃ | 52 nm | orientjchem.org |
| Y(NO₃)₃·6H₂O | 0.4 M | Y₂O₃ | 58 nm | orientjchem.org |
| NaF | 6.0 (relative amount) | NaYF₄:Nd, Tm | Micro-rods (~1.1 µm) | iaea.org |
| NaF | 1.2 (relative amount) | NaYF₄:Nd, Tm | Polyhedra (~170 nm) | iaea.org |
This table is interactive. Click on the headers to sort the data.
Solvothermal synthesis is a versatile method analogous to the hydrothermal technique, but it utilizes non-aqueous solvents. sigmaaldrich.com This approach is employed to prepare a variety of materials, including metals, semiconductors, and ceramics. sigmaaldrich.com The process involves heating the solvent and precursors in a sealed vessel above the solvent's boiling point, leading to high pressure and facilitating the reaction. sigmaaldrich.com
For yttrium fluoride synthesis, organic solvents such as ethylene (B1197577) glycol are often preferred over water. scientific.netresearchgate.net Ethylene glycol has been shown to be advantageous as it helps prevent particle agglomeration and allows for the formation of the desired crystalline phase. scientific.net The choice of solvent, along with other parameters like temperature, reaction time, and the use of stabilizers (e.g., polyethylene glycol, polyvinylpyrrolidone), can significantly influence the morphology and particle size of the resulting YF₃ nanophosphors. researchgate.net Research has indicated that a synthesis time of 16 hours at 200°C in ethylene glycol can yield YF₃ nanoparticles meeting necessary requirements without the need for additional stabilizers. scientific.net
Sonochemical synthesis utilizes the energy of high-intensity ultrasound to induce chemical reactions and form nanomaterials. The process relies on acoustic cavitation—the formation, growth, and implosive collapse of bubbles in a liquid—which generates localized hot spots with extremely high temperatures and pressures.
This method has been successfully applied to produce yttrium fluoride (YF₃) nanoparticles in a water-based system. tandfonline.comnih.gov Typically, an aqueous solution of a yttrium salt, such as yttrium (III) acetate tetrahydrate, is irradiated with ultrasound in the presence of a fluorine source like hydrofluoric acid (HF). tandfonline.comnih.gov This process yields nanocrystalline, needle-shaped YF₃ particles. tandfonline.comnih.gov A key advantage of the sonochemical method is the ability to control the nanoparticle size by varying the concentrations of the precursors while maintaining their molar ratio. tandfonline.com For instance, by adjusting the concentrations of yttrium acetate and HF, YF₃ nanoparticles with lengths ranging from 50 nm to 360 nm can be synthesized. tandfonline.com
In the synthesis of sodium yttrium fluoride (NaYF₄), surfactants like sodium dodecyl sulfate (SDS) can be used to control the crystal phase. nih.govpnnl.gov The presence of SDS promotes the formation of the desirable hexagonal β-NaYF₄ phase. The proposed mechanism suggests that smaller cubic α-NaYF₄ crystals initially form in the presence of SDS, which are then more easily converted to the β-phase during sonication. nih.govpnnl.gov
Table 2: Control of YF₃ Nanoparticle Size via Sonochemical Synthesis
| Sample ID | [Y(Ac)₃·(H₂O)₄] Concentration | [HF] Concentration | Resulting Particle Size (Length) | Reference |
|---|---|---|---|---|
| YF₃-1 | Varied | Varied | ~360 nm | tandfonline.com |
| YF₃-2 | Varied | Varied | ~150 nm | tandfonline.com |
This table is interactive. Click on the headers to sort the data.
Co-precipitation is a widely used, straightforward, and effective method for synthesizing multicomponent inorganic materials from aqueous solutions at room temperature. researchgate.netresearchgate.net The process involves dissolving precursor salts (e.g., yttrium nitrate) in a solvent and then adding a precipitating agent to induce the simultaneous precipitation of the components. researchgate.netdiva-portal.org This technique allows for excellent mixing of the starting materials at an atomic level. researchgate.net
In the synthesis of yttrium-containing fluorides, such as Ca₁₋ₓYₓF₂₊ₓ solid solutions, aqueous solutions of calcium and yttrium nitrates are mixed and added to an excess of aqueous hydrofluoric acid, which acts as the precipitating agent. scispace.com The resulting precipitate is then washed and dried. This method has been used to form single-phase, fluorite-type solid solutions for yttrium content up to 20 mol%. scispace.com
The use of chelating agents can further control the properties of the final product. For the synthesis of NaYF₄ nanocrystals, various chelators such as sodium ethylenediaminetetraacetate (Na-EDTA), sodium citrate (B86180), and others have been employed to influence the particle characteristics. researchgate.net However, synthesizing single-phase solid solutions of Ba₁₋ₓRₓF₂₊ₓ (where R is a rare-earth element) by co-precipitation can be challenging, often resulting in two-phase samples. researchgate.net
A variation of the hydrothermal method involves the addition of a salt, which can significantly influence the morphology and chemical composition of the final product. In a salt-assisted hydrothermal process for yttrium fluoride, an inorganic salt like sodium nitrate (NaNO₃) is introduced into the reaction mixture. rsc.orgcapes.gov.br
By carefully controlling reaction parameters such as the initial salt concentration, reaction temperature, and time, it is possible to selectively synthesize different yttrium fluoride compounds, including Na(Y₁.₅Na₀.₅)F₆, α-NaYF₄, and YF₃. rsc.orgcapes.gov.br The morphology of these products can also be tailored, transitioning from spherical aggregations to well-defined octahedrons. rsc.org The ionic radius of the rare-earth element and the concentration of the salt are key factors determining the final product's characteristics. rsc.org This method highlights the critical role of the added salt in controlling the nucleation and growth process, enabling differentiated product formation. rsc.orgcapes.gov.br
Gas-Phase and Thin Film Deposition Techniques
Gas-phase and thin film deposition techniques are primarily used to create thin, uniform layers of yttrium fluoride on various substrates. These films are crucial for applications in optics and as protective coatings in harsh environments, such as plasma etching chambers. emdgroup.comsemanticscholar.org
Common methods for depositing YF₃ films include physical vapor deposition (PVD) techniques like thermal evaporation and electron beam (e-beam) evaporation, as well as sputtering. emdgroup.comesrgroups.org In e-beam evaporation, a high-energy electron beam is used to melt and vaporize the source yttrium fluoride material within a vacuum chamber, which then condenses on a substrate. esrgroups.orglesker.com The properties of the resulting film, such as film stress and roughness, are highly dependent on deposition parameters like substrate temperature and deposition rate. esrgroups.org For example, increasing the deposition rate of YF₃ tends to decrease tensile stress in the film but increase its surface roughness. esrgroups.org Substrate temperature is also critical; amorphous films with low scatter can be achieved below 150°C, while harder, more stressed films form at temperatures above 250°C. lesker.com
Ion-assisted deposition (IAD) can be employed to produce more durable and adherent YF₃ films, which are stable even in humid atmospheres. emdgroup.com Sputtering is another technique where a YF₃ ceramic target is bombarded with high-energy ions (like argon) in a vacuum, causing atoms to be ejected and deposited onto a substrate. semanticscholar.org Radio frequency (RF) magnetron sputtering has been used to grow orthorhombic YF₃ films on sapphire substrates at temperatures up to 700°C. semanticscholar.org
A more advanced, two-step process involves first depositing an yttrium oxide (Y₂O₃) thin film using atomic layer deposition (ALD) and then converting it to yttrium fluoride through a fluoro-annealing step. google.com This method allows for the uniform coating of highly three-dimensional surfaces. google.com The yttrium oxide film is exposed to a fluorine source vapor at an elevated temperature, causing a chemical reaction that converts the oxide to fluoride. google.com
Table 3: Parameters for Yttrium Fluoride Thin Film Deposition
| Deposition Method | Substrate Temperature (°C) | Deposition Rate (nm/s) | Working Pressure | Resulting Film Properties | Reference |
|---|---|---|---|---|---|
| E-beam Evaporation | 50 - 200 | 0.5 - 1.5 | 5 x 10⁻³ Pa | Tensile stress decreases with increasing rate and temperature (>50°C). Roughness increases with rate. | esrgroups.org |
| Thermal/E-beam Evaporation | 200 - 250 (recommended) | ~1.5 | 10⁻⁶ Torr | Improved density and refractive index with higher temperature. | lesker.com |
| RF Magnetron Sputtering | 400 - 700 | N/A | 5 mTorr | Polycrystalline orthorhombic YF₃ structure at 700°C. | semanticscholar.org |
This table is interactive. Click on the headers to sort the data.
Electron Beam Evaporation of Yttrium Fluoride Thin Films
Electron beam evaporation (EBE) is a physical vapor deposition technique widely used for producing yttrium fluoride (YF₃) thin films. In this process, a high-energy electron beam is focused on a source of yttrium fluoride, causing it to evaporate. The vapor then condenses on a substrate, forming a thin film.
The quality and properties of the resulting YF₃ films are highly dependent on the deposition parameters. Key process variables include the substrate temperature, deposition rate, and the material of the crucible liner. Molybdenum and tantalum are commonly used as crucible liners for YF₃ evaporation. lesker.comlesker.com The evaporation temperature for yttrium fluoride is approximately 900°C, which can yield a deposition rate of about 15 angstroms per second. lesker.comlesker.com
The substrate temperature during deposition plays a critical role in the final film properties.
Below 150°C: Amorphous films with low light scatter can be produced. However, these films may exhibit a lower refractive index and poorer adhesion. lesker.comlesker.com
Between 200°C and 250°C: This range is often recommended to achieve a good balance of film properties. lesker.comlesker.com
Above 250°C: The films become harder but are more stressed and tend to exhibit increased light scatter. lesker.comlesker.com At substrate temperatures above 150°C, distinct crystalline layers can form, which also contributes to increased light scattering. emdgroup.com
YF₃ films with thicknesses ranging from approximately 10.8 to 1079.0 nm have been successfully fabricated using EBE. optica.org Studies have shown that the refractive indices of these films are thickness-dependent, particularly for films thinner than 80 nm, where the refractive index decreases with decreasing thickness. optica.org For thicker films, the refractive index approaches that of bulk yttrium fluoride. optica.org
| Parameter | Value | Source |
|---|---|---|
| Evaporation Temperature | ~900°C | lesker.comlesker.com |
| Recommended Substrate Temperature | 200°C - 250°C | lesker.comlesker.com |
| Crucible Liner Materials | Molybdenum, Tantalum | lesker.comlesker.com |
| Anticipated Deposition Rate | 15 Å/s | lesker.comlesker.com |
Radio Frequency (RF) Magnetron Sputtering of Yttrium Fluoride Films
Radio frequency (RF) magnetron sputtering is another prevalent technique for depositing yttrium fluoride films. This method involves bombarding a yttrium fluoride target with energetic ions from a plasma, which causes atoms to be ejected or "sputtered" from the target. These sputtered atoms then deposit onto a substrate, forming a film. The use of a radio frequency power source allows for the sputtering of dielectric materials like YF₃, which are not sufficiently electrically conductive for DC sputtering. semicore.com
The process parameters for RF magnetron sputtering of YF₃ films are critical in determining the film's structure, composition, and optical properties. Key parameters include the substrate temperature, working pressure, and RF power. For instance, YF₃ films have been grown on sapphire substrates at a working pressure of 5 mTorr and an RF power of 150 W. researchgate.netresearchgate.net
The substrate temperature has a significant impact on the crystallinity of the deposited films. Increasing the substrate temperature generally leads to improved crystallinity. For example, an orthorhombic YF₃ structure was achieved at a substrate temperature of 700°C. researchgate.net X-ray diffraction analysis has shown that films can have an orthorhombic structure with varying growth orientations depending on the deposition conditions. researchgate.net
A common challenge in the sputtering of YF₃ is maintaining the correct stoichiometry, as fluorine deficiencies can occur in the deposited films. researchgate.net X-ray photoelectron spectroscopy (XPS) is often used to analyze the elemental composition of the films and has confirmed that the primary constituents are yttrium and fluorine. researchgate.net
| Parameter | Value | Source |
|---|---|---|
| Working Pressure | 5 mTorr | researchgate.netresearchgate.net |
| RF Power | 150 W | researchgate.netresearchgate.net |
| Substrate Temperature for Orthorhombic Structure | 700°C | researchgate.net |
Atomic Layer Deposition (ALD) of Yttrium Fluoride Films
Atomic Layer Deposition (ALD) is a thin film deposition technique that allows for precise, conformal coatings with atomic-level thickness control. The process involves sequential, self-limiting surface reactions. For the deposition of yttrium fluoride, a yttrium precursor and a fluorine precursor are pulsed into the reaction chamber separately.
One reported ALD process for YF₃ utilizes Y(thd)₃ (thd = 2,2,6,6-tetramethyl-3,5-heptanedionato) as the yttrium source and TiF₄ as the fluorine precursor. researchgate.net The films are grown at temperatures ranging from 175 to 325°C. researchgate.net The growth rate of the films is typically between 1.1 and 1.7 Å per cycle. researchgate.net
The deposition temperature influences the crystallinity of the YF₃ films. Films grown at temperatures below 225°C are amorphous, while those grown at higher temperatures are polycrystalline. researchgate.net Impurities such as hydrogen, carbon, oxygen, and titanium have been detected in the films. researchgate.net The concentration of these impurities tends to decrease as the deposition temperature increases, with a total impurity level of only 3.0 at.-% at 325°C. researchgate.net
Another approach to forming yttrium fluoride films via ALD involves a two-step process. First, an yttrium oxide (Y₂O₃) film is deposited using atomic layer deposition. Subsequently, this yttrium oxide film is exposed to fluorine at an elevated temperature to convert it into yttrium fluoride. google.com
| Parameter | Value | Source |
|---|---|---|
| Yttrium Precursor | Y(thd)₃ | researchgate.net |
| Fluorine Precursor | TiF₄ | researchgate.net |
| Growth Temperature | 175–325 °C | researchgate.net |
| Growth Rate | 1.1–1.7 Å/cycle | researchgate.net |
Solid-State Synthesis and High-Temperature Preparations
Solid-state synthesis and high-temperature preparations are fundamental methods for producing yttrium fluoride and related compounds in powder and polycrystalline forms. These techniques are essential for applications that require bulk materials rather than thin films.
Combustion Synthesis for Yttrium Oxyfluoride Powders
Combustion synthesis is a versatile and cost-effective technique for producing fine ceramic powders, including yttrium oxyfluoride. This method involves a self-sustaining exothermic reaction between precursors, typically metal nitrates, and a fuel such as glycine, urea, or citric acid. aip.org The mixture is heated to an ignition temperature, initiating a rapid combustion process that can reach temperatures exceeding 1000°C. aip.org This results in the formation of a nano-agglomerated powder. aip.org
For the synthesis of europium-doped yttrium oxyfluoride, a common procedure involves dissolving yttrium nitrate, europium nitrate, and ammonium (B1175870) fluoride in deionized water, followed by the addition of urea as a fuel. aip.org The resulting solution is heated in a furnace at around 500°C for approximately 30 minutes to trigger the combustion reaction. aip.org
The as-prepared powders often undergo a subsequent heat treatment or sintering step to enhance crystallinity and control the phase composition. The final crystalline phase of the yttrium oxyfluoride is highly dependent on the sintering temperature.
Sintering at 700°C: This typically results in a predominance of the orthorhombic Y₆O₅F₈ phase. aip.orgaip.org
Sintering at 800°C: This temperature favors the formation of the stoichiometric rhombohedral YOF phase. aip.orgaip.org
The resulting powders are often highly porous, a characteristic feature of materials produced by combustion synthesis due to the large volume of gases released during the reaction. aip.org
High-Temperature Reactions for Polycrystalline Yttrium Fluoride Materials
High-temperature solid-state reactions are a conventional method for preparing polycrystalline yttrium fluoride and oxyfluoride materials. These reactions typically involve the heating of a mixture of precursor powders to induce chemical reactions and diffusion in the solid state.
One common approach for synthesizing yttrium oxyfluoride (YOF) powders is through the solid-state reaction of yttrium oxide (Y₂O₃) and yttrium fluoride (YF₃). researchgate.net The synthesis of crystalline YOF can begin at temperatures as low as 300°C and is typically completed by 500°C. researchgate.net The atmosphere during the synthesis within this temperature range has been observed to have a negligible effect on the formation of the YOF powder. researchgate.net
For the preparation of yttrium fluoride with low oxygen content, commercial fluorine gas can be used to treat yttrium fluoride that was initially prepared using hydrogen fluoride gas. This treatment can be carried out at 600°C under pressures of 20-25 psig to improve the purity of the yttrium fluoride. iastate.edu Direct fluorination of yttrium oxide with fluorine gas is a spontaneous and highly exothermic reaction that can also produce yttrium fluoride. iastate.edu
Crystal Growth Techniques for Bulk Yttrium Fluoride
The production of large, high-quality single crystals of yttrium fluoride is essential for various optical applications, including lasers and lenses. Several melt growth techniques are employed for this purpose.
The Bridgman-Stockbarger method is a widely used technique for growing single crystals from a melt. This method involves melting the polycrystalline material in a crucible and then slowly lowering the crucible through a temperature gradient. Crystallization begins at the cooler end of the crucible, and a single crystal is progressively formed as the entire melt solidifies. This technique has been successfully used to grow various fluoride crystals. semanticscholar.org
The Czochralski method , also known as the pulling technique, is another prominent method for growing large, high-quality single crystals. acadpubl.eu In this process, a seed crystal is dipped into a melt of the material and then slowly pulled upwards while being rotated. The material solidifies on the seed crystal, and a large single crystal boule is formed. This method allows for the growth of crystals that are free from the constraints of the crucible shape. acadpubl.eu
Other techniques that can be applied to the growth of bulk fluoride crystals include the Kyropoulos method and the vertical gradient freeze (VGF) method. semanticscholar.org The choice of a specific crystal growth technique depends on the desired size, quality, and properties of the final crystal.
Czochralski Growth of Yttrium Lithium Fluoride (YLF) Crystals
The Czochralski (CZ) method is a widely employed technique for producing large, high-quality single crystals of Yttrium Lithium Fluoride (YLiF₄ or YLF), a significant material in optical and laser applications. halide-crylink.com This method involves the pulling of a crystal from a melt of its constituent materials. For YLF, high-quality starting materials are crucial to ensure the final crystal meets performance specifications. lasercomponents.com Companies like HG Optronics and LASER COMPONENTS utilize the Czochralski technique to grow YLF-based crystals, often doped with rare-earth elements such as Neodymium (Nd), Thulium (Tm), Praseodymium (Pr), Holmium (Ho), Erbium (Er), Ytterbium (Yb), and Cerium (Ce). lasercomponents.comhgoptronics.com
The process is characterized by its ability to produce crystals with specific dopant concentrations, typically ranging from 0.5 to 3.0 mol%. lasercomponents.com For instance, a YLF crystal doped with 20mol% Yb, 1.3mol% Nd, and 0.05mol% Tm has been successfully grown using this method. researchgate.net The quality control during the CZ growth is stringent, involving techniques like whole boule interferometry and inspection for scattering particles using He-Ne lasers to ensure each crystal complies with customer specifications. hgoptronics.comhgoptronics.com The resulting crystals have low non-linear refraction index values and favorable thermo-optical constants. hgoptronics.com YLF's natural birefringence, preserved through the CZ process, is advantageous as it eliminates thermally induced depolarization loss in laser applications. halide-crylink.com
| Property | Value / Specification |
| Crystal Material | Yttrium Lithium Fluoride (YLiF₄) |
| Growth Method | Czochralski (CZ) Technique |
| Common Dopants | Nd, Pr, Er, Tm, Ho, Yb, Ce |
| Typical Dopant Range | 0.5 - 3.0 mol% |
| Rod Diameter | 1 mm to 25.4 mm |
| Rod Length | 1 mm to 180 mm |
| Orientation Tolerance | < 2 degrees (rod axis to crystal a-axis or c-axis) |
| Surface Quality | 10/5 (Scratch/Dig) |
| Wavefront Distortion | < λ/8 @ 633 nm (for diameters ≥ 7 mm) |
This table presents typical specifications for YLF crystals grown via the Czochralski method, as offered by commercial suppliers. lasercomponents.com
Vertical Bridgman Method for Yttrium Fluoride and Derivatives
The Vertical Bridgman method is another significant technique for the synthesis of fluoride single crystals, including Ytterbium-doped Yttrium Lithium Fluoride (Yb:YLF). iaea.org This method is well-suited for growing high-quality crystals on a smaller scale (a few grams), which is compatible with purification techniques needed to achieve the extremely high chemical purity (exceeding 99.999%) required for demanding applications like solid-state laser cooling. bohrium.com
In a study on Yb:YLF growth, laser crystals doped with 5-64 at.% of Yb³⁺ ions were successfully grown using the Vertical Bridgman method. iaea.org A critical step in this process was the reduction of Yttrium Oxyfluoride (YOF) impurities from the Ytterbium Fluoride (YbF₃) and Yttrium Fluoride (YF₃) starting materials. The presence of YOF could cause the resulting crystal to be opaque; this was mitigated by using Lead(II) Fluoride (PbF₂) for purification before initiating crystal growth. iaea.org Computational modeling, such as COMSOL Multiphysics simulations, can be used to investigate and optimize thermal gradients within the crucible during the Bridgman growth process, which is crucial for controlling the crystal's quality. bohrium.com The successful application of this method demonstrates its capability to produce laser-cooling-grade crystals, opening a pathway for high-performance optical materials. bohrium.com
Mechanistic Insights into Yttrium Fluoride Crystallization
Non-Classical Crystal Growth Mechanisms
Recent research into the formation of sodium yttrium fluoride (NaYF₄) has revealed that its crystallization often proceeds via non-classical pathways, diverging from the traditional atom-by-atom addition model. acs.orgchemrxiv.orgresearchgate.net Specifically, the hydrothermal synthesis of hexagonal (β-phase) NaYF₄ nanowires has been shown to occur through a mechanism involving the formation and subsequent aggregation of intermediate mesocrystals. acs.orgacs.org This process is considered a non-classical crystal growth mechanism. acs.orgchemrxiv.orgresearchgate.net These intermediate mesocrystals are composed of cubic (α-phase) nanoparticle units. acs.org The transition from the cubic α-phase to the hexagonal β-phase is facilitated by this non-classical pathway. acs.org This understanding is crucial for designing and synthesizing materials with precisely controlled sizes and shapes for advanced applications. chemrxiv.orgresearchgate.netresearchgate.net
Oriented Attachment Phenomena in Nanocrystal Growth
Oriented attachment is a key non-classical crystal growth mechanism observed in yttrium fluoride systems, where adjacent nanoparticles self-assemble by aligning their crystallographic lattices before merging into a larger single crystal. acs.orgustc.edu.cnnih.gov The driving force for this spontaneous process is the significant reduction in surface free energy achieved by eliminating high-energy surfaces at the particle-particle interface. ustc.edu.cnnih.gov
In the case of sodium yttrium fluoride, detailed studies using transmission electron microscopy (TEM) and other analytical techniques have confirmed that hexagonal NaYF₄ nanowires form through the oriented attachment of mesocrystals built from cubic α-phase units. acs.orgresearchgate.netacs.org Direct observations of other nanocrystal systems have shown that particles in solution undergo continuous rotation and interaction until they achieve a perfect lattice match. berkeley.edunih.gov At that point, a "jump-to-contact" occurs over a very short distance (< 1 nm), followed by atom-by-atom addition to solidify the connection. berkeley.edunih.gov This mechanism explains how complex, hierarchical structures that diffract as single crystals can be formed from primary nanoparticle building blocks. berkeley.edu
Phase Conversion Dynamics in Yttrium Fluoride Systems (e.g., α to β polymorphs)
The conversion between cubic (α) and hexagonal (β) polymorphs is a critical dynamic in sodium yttrium fluoride (NaYF₄) synthesis. acs.orgchemrxiv.orgresearchgate.net The hexagonal β-phase is generally the more stable, low-temperature form, while the cubic α-phase is a stable high-temperature phase. acs.org Understanding the mechanisms of this phase conversion is of great interest for controlling the properties of the final material, as the β-phase is often associated with more efficient upconversion luminescence. researchgate.netacs.org
The transition from α-NaYF₄ to β-NaYF₄ often occurs in situ during hydrothermal synthesis. acs.org Studies have shown that this transformation proceeds via the non-classical mechanism of oriented attachment. acs.orgresearchgate.netacs.org Initially, nanoparticles with the cubic α-phase structure are formed. researchgate.net These primary particles then aggregate into mesocrystals which subsequently rearrange and fuse through oriented attachment to form the more stable hexagonal β-phase. acs.orgresearchgate.net Factors such as reaction time and temperature can influence the rate and completeness of this α → β transition. acs.org It has also been noted that the chemical compositions of the two phases may not be identical; for instance, a pressure-induced α → β transition in "NaYF₄" was found to result in the formation of YF₃ due to these compositional differences. acs.org
| Phase | Crystal Structure | Stability | Formation Pathway |
| α-polymorph | Cubic | High Temperature | Often forms first as primary nanoparticles in hydrothermal synthesis. researchgate.net |
| β-polymorph | Hexagonal | Low Temperature (more stable) | Forms via non-classical growth from α-phase precursors through oriented attachment. acs.orgacs.org |
This table summarizes the key characteristics and relationship between the α and β polymorphs of Sodium Yttrium Fluoride.
Structural, Morphological, and Microstructural Elucidation of Yttrium Fluoride
Crystallographic Analysis and Phase Identification
Crystallographic analysis is crucial for identifying the atomic arrangement and phase of yttrium fluoride (B91410). YF₃ is known to exist in several crystalline forms, primarily the orthorhombic and hexagonal phases, with the orthorhombic structure being the most stable at ambient conditions.
X-ray Diffraction (XRD) is a primary technique for investigating the crystal structure of YF₃. Studies consistently identify the principal phase of yttrium fluoride as orthorhombic, belonging to the Pnma space group (No. 62). materialsproject.orgwikipedia.orgsanu.ac.rs This structure is isostructural with cementite (Fe₃C). materialsproject.org In this configuration, the yttrium ion (Y³⁺) is coordinated with nine fluoride ions (F¹⁻). materialsproject.orgwikipedia.org
The diffraction patterns obtained from PXRD analysis are used to confirm phase purity and determine lattice parameters. For the orthorhombic β-YF₃ type structure, the cations are located at the 4c Wyckoff position, while fluorine ions occupy both 4c and 8d positions. sanu.ac.rs High-resolution XRD studies have been employed to confirm the orthorhombic YF₃ structure in films grown at elevated temperatures (e.g., 700 °C). mdpi.com The synthesis method can influence the resulting crystalline phase. For instance, using different fluoride sources like NaF, NaBF₄, or NH₄F in colloidal synthesis can tune the phase between cubic and orthorhombic structures. researchgate.net
At elevated temperatures, a structural phase transition from the orthorhombic (Pnma) structure to a trigonal (α-YF₃) structure can occur. sanu.ac.rs For pure YF₃, this transition temperature is reported to be around 1350 K. sanu.ac.rs High-temperature XRD (HT-XRD) has also been used to study related sodium yttrium fluoride compounds, revealing their thermal stability and decomposition pathways. capes.gov.br
Table 1: Crystallographic Data for Orthorhombic Yttrium Fluoride (YF₃)
| Parameter | Value | Source |
|---|---|---|
| Crystal System | Orthorhombic | materialsproject.orgwikipedia.org |
| Space Group | Pnma (No. 62) | materialsproject.orgwikipedia.org |
| Lattice Parameter 'a' | 6.3537 Å | wikipedia.org |
| Lattice Parameter 'b' | 6.8545 Å | wikipedia.org |
| Lattice Parameter 'c' | 4.3953 Å | wikipedia.org |
| Formula Units (Z) | 4 | sanu.ac.rs |
High-Resolution Transmission Electron Microscopy (HRTEM) and selected area electron diffraction (SAED) provide crystallographic information at the nanoscale, complementing XRD data. HRTEM analysis of YF₃ thin films reveals nanocrystalline grains, with sizes reported in the range of 5–20 nm. mdpi.com The regular, ring-like patterns observed in SAED confirm the polycrystalline nature of these films, which is consistent with XRD results. mdpi.com
HRTEM imaging allows for the direct visualization of lattice fringes, confirming the crystalline integrity of the material. Studies on YF₃ films exposed to plasma have used HRTEM to show that the material can become yttrium oxyfluorinated while maintaining a complete lattice pattern, indicating high chemical stability. mdpi.comresearchgate.net In synthesis studies, HRTEM is used to analyze the crystal growth model and verify the atomic resolution structure of different morphologies. researchgate.net
Scanning Electron Microscopy (SEM) is extensively used to study the surface topography and microstructure of yttrium fluoride in its various forms, including powders, thin films, and coatings. The morphology of YF₃ can be controlled by the synthesis method. For example, a salt-assisted hydrothermal method can produce YF₃ with morphologies changing from spherical aggregations to well-defined octahedrons. rsc.orgcapes.gov.br Other reported morphologies include rod-like particles obtained via a microwave hydrothermal method. researchgate.net
SEM analysis of YF₃ coatings prepared by atmospheric plasma spraying reveals their cross-sectional microstructure. researchgate.net These studies are crucial for evaluating coating density, porosity, and the interface with the substrate, which are critical factors for applications like protective coatings in plasma etching chambers. Observations have shown that YF₃ particles can sometimes agglomerate, which can affect their application, for instance, in penetrating dental tissues. mdpi.com The elemental composition of the microstructures observed in SEM can be further investigated using energy-dispersive X-ray spectroscopy. sanu.ac.rs
Surface and Compositional Analysis
Analyzing the surface chemistry and elemental distribution of yttrium fluoride is essential, particularly for applications involving surface interactions, such as catalysis and protective coatings.
X-ray Photoelectron Spectroscopy (XPS) is a powerful surface-sensitive technique used to determine the elemental composition and chemical bonding states of yttrium fluoride. XPS survey spectra of YF₃ films confirm the presence of yttrium and fluorine, along with adventitious carbon and oxygen on the surface. researchgate.net
High-resolution XPS spectra of the Y 3d region show two distinct peaks corresponding to the spin-orbit components, Y 3d₅/₂ and Y 3d₃/₂. researchgate.netresearchgate.net The binding energies of these peaks are characteristic of the Y-F bond. For instance, after exposure to certain plasmas, Y-F bond formation is indicated by Y 3d₅/₂ and Y 3d₃/₂ peaks appearing at binding energies around 158.65 eV and 160.7 eV, respectively. researchgate.net This shift to higher energy compared to Y-O bonds is attributed to the higher electronegativity of fluorine atoms. researchgate.net The presence of a strongly fluorinated Y-F bond on the surface is a key indicator of the chemical state of the material. mdpi.com
Table 2: XPS Binding Energies for Yttrium Fluoride
| Element/Orbital | Binding Energy (eV) | Attribution | Source |
|---|---|---|---|
| Y 3d₅/₂ | ~158.7 - 159.1 | Y-F Bond | researchgate.netresearchgate.net |
| Y 3d₃/₂ | ~160.7 - 161.2 | Y-F Bond | researchgate.netresearchgate.net |
Energy Dispersive Spectroscopy (EDS or EDX), typically coupled with SEM, is used for the elemental analysis and compositional mapping of yttrium fluoride. jeol.com EDS spectra of YF₃ powder confirm the presence of yttrium and fluorine as the primary constituent elements. mdpi.com This technique is valuable for verifying the stoichiometry of synthesized materials and for detecting impurities.
Elemental mapping using EDS provides a visual representation of the spatial distribution of yttrium and fluorine across a sample's surface. jeol.com This is particularly useful for analyzing the homogeneity of coatings and the distribution of elements within different microstructural features. edax.com For example, in solid solutions or composite materials, EDS mapping can show the correlation between the phase distribution and the yttrium content, providing a comprehensive understanding of the material's composition at a microstructural level. sanu.ac.rsedax.com
Atomic Force Microscopy (AFM) for Surface Topography
Atomic Force Microscopy (AFM) is a high-resolution imaging technique used to characterize the surface topography of materials at the nanoscale. spectraresearch.comoxinst.comoxinst.com It provides quantitative data on surface features, including roughness, defects, and grain structure. spectraresearch.com For yttrium fluoride (YF₃) thin films, AFM is instrumental in evaluating how deposition parameters and post-deposition treatments affect the surface morphology, which is critical for optical and protective coating applications. spectraresearch.comoxinst.com
The surface roughness of a thin film is a key parameter that influences its performance, particularly in optical applications where low scatter is required. emdgroup.combayvillechemical.net AFM analysis reveals that the surface roughness of YF₃ films is significantly dependent on the deposition conditions, such as sputtering power. Studies on YF₃ thin films deposited by radio frequency magnetron sputtering show that surface roughness varies with the applied power. For instance, films deposited at 200 W exhibit lower root mean square (RMS) roughness compared to those deposited at 150 W or 250 W. researching.cn This suggests that an optimal power setting can produce smoother films. researching.cn An average RMS surface roughness of 0.019 µm (or 19 nm) has been reported for YF₃ films evaporated onto hot substrates. researchgate.net
The following table summarizes AFM data on the surface roughness of yttrium fluoride thin films deposited under different power conditions.
| Deposition Power (W) | RMS Roughness (nm) |
| 150 | 1.956 |
| 200 | 1.488 |
| 250 | 1.838 |
| Data sourced from studies on radio frequency magnetron sputtered YF₃ thin films. researching.cn |
Structural Defects and Impurities
Investigation of Radiation-Induced Defects
Ionizing radiation can induce structural defects in yttrium fluoride and its complex fluoride counterparts, such as lithium yttrium fluoride (LiYF₄), which can degrade the material's performance in applications like lasers. tandfonline.comtandfonline.com These defects, often color centers, introduce optical absorption bands that can impair transparency and affect lasing efficiency. tandfonline.com The primary stable defects produced by ionizing radiation in fluorides at normal temperatures are F-centers (a halogen vacancy with a trapped electron), F-aggregate centers, and fluorine interstitial aggregates. tandfonline.com
Studies on irradiated LiYF₄ crystals have identified several types of defect centers through their characteristic optical absorption bands. tandfonline.comtandfonline.com These include:
F-centers: A single fluorine vacancy that has trapped an electron. tandfonline.com
M-centers (F₂): Consist of two neighboring F-centers. tandfonline.com
R-centers (F₃): Composed of three neighboring F-centers. tandfonline.com
The investigation of irradiated LiYF₄ reveals a series of partially polarized absorption bands in the UV-visible region. tandfonline.comtandfonline.com The identification of these bands is crucial for understanding the nature of the radiation damage. For example, an absorption band at 3.7 eV has been identified as being due to the F-center. tandfonline.comtandfonline.com Other bands have been attributed to F-aggregate centers like the M-center and R-center. tandfonline.comtandfonline.com
The table below details the prominent radiation-induced absorption bands observed in lithium yttrium fluoride and their corresponding defect center identifications.
| Absorption Band Energy (eV) | Polarization Relative to c-axis | Identified Defect Center |
| 1.97 | Parallel | M-center |
| 2.3 | Parallel | R-center |
| 2.88 | Parallel | F-center |
| 3.7 | Parallel | F-center |
| 4.43 | Parallel | F-center |
| 1.96 | Perpendicular | - |
| 2.98 | Perpendicular | - |
| 3.7 | Perpendicular | F-center |
| 4.94 | Perpendicular | - |
| Data sourced from optical spectroscopy studies of irradiated LiYF₄ crystals. tandfonline.comtandfonline.com |
Impact of Oxide Impurities on Crystal Growth
In the context of YF₃ thin films, oxygen is a common impurity. researching.cn The concentration of oxygen impurities can affect the film's stoichiometry and optical properties. researching.cn For example, YF₃ thin films deposited via radio frequency magnetron sputtering have been found to contain oxygen, with the atomic fraction varying depending on the deposition power. researching.cn At a sputtering power of 150 W, the oxygen atomic number fraction was as high as 9.59%. researching.cn Increasing the power to 200 W and 250 W resulted in a decrease in the oxygen fraction to 5.74% and 5.19%, respectively, yielding films with compositions closer to the ideal YF₃ stoichiometry. researching.cn The presence of yttrium oxide can also influence the interaction of the material with processing environments, such as fluorine-based plasmas. researchgate.net
The following table presents the elemental composition of YF₃ thin films, highlighting the presence of oxide impurities at different deposition powers.
| Deposition Power (W) | Yttrium (Y) Atomic % | Fluorine (F) Atomic % | Oxygen (O) Atomic % |
| 150 | 26.13 | 53.07 | 9.59 |
| 200 | 28.37 | 59.99 | 5.74 |
| 250 | 29.13 | 60.19 | 5.19 |
| Data sourced from X-ray Photoelectron Spectroscopy (XPS) analysis of YF₃ thin films. researching.cn |
Analysis of Fluorine Deficiency in Thin Films
Fluorine deficiency is a common issue in rare-earth fluoride thin films, including yttrium fluoride. researchgate.net This deficiency manifests as fluorine vacancy defects, which are a type of point defect. researchgate.net The loss of fluorine can occur during the preparation process, such as high-temperature pre-melting or deposition, and can be exacerbated by external factors like radiation. researchgate.net These vacancies can significantly affect the material's structural, optical, and mechanical properties. researchgate.net
The formation of fluorine vacancies can lead to a non-stoichiometric film, where the ratio of fluorine to yttrium atoms deviates from the ideal 3:1 ratio of YF₃. researching.cn Analysis of YF₃ thin films deposited by sputtering has shown that the F/Y atomic ratio can be significantly lower than 3, especially at lower deposition powers. researching.cn For instance, at a deposition power of 150 W, the F/Y ratio was found to be approximately 2.03. researching.cn As the deposition power was increased to 200 W and 250 W, the ratio improved, approaching the theoretical value. researching.cn Research indicates that the formation of fluorine vacancy defects increases with temperature. researchgate.net However, the addition of substances like ammonium (B1175870) hydrogen fluoride (NH₄HF₂) during preparation can help inhibit the formation of these vacancies and also reduce oxygen content. researchgate.net
The table below quantifies the fluorine deficiency in YF₃ thin films by showing the atomic ratio of fluorine to yttrium at different deposition powers.
| Deposition Power (W) | F/Y Atomic Ratio |
| 150 | ~2.03 |
| 200 | ~2.11 |
| 250 | ~2.07 |
| Data calculated from XPS analysis of YF₃ thin films. researching.cn |
Electronic Structure and Spectroscopic Properties of Yttrium Fluoride Systems
Electronic Band Structure Characterization
The electronic band structure of a material dictates its electrical and optical properties. For yttrium fluoride (B91410), theoretical and experimental studies have provided insights into its band gap and the nature of its electronic states.
The band gap is a critical parameter that determines the energy required to excite an electron from the valence band to the conduction band. In its stable orthorhombic crystal structure (Pnma space group), yttrium fluoride is characterized as an indirect band gap material. du.ac.irresearchgate.net An indirect band gap means that the minimum of the conduction band and the maximum of the valence band occur at different crystal momentum (k-vector) values in the Brillouin zone. wikipedia.org This characteristic implies that for an electron to be excited across the band gap by a photon, a simultaneous interaction with a lattice vibration (a phonon) is required to conserve momentum. wikipedia.org
First-principles calculations based on density functional theory (DFT) have been employed to determine the band gap of YF₃. Calculations using the local density approximation (LDA) estimated an indirect energy gap of 7.58 eV. du.ac.ir Other DFT calculations have reported a similar indirect bandgap of 7.68 eV for the YF₃ host. researchgate.net Experimental determination via X-ray photoelectron spectroscopy has suggested a wider band gap of over 10 eV. desy.de
Interestingly, the nature of the band gap in yttrium fluoride systems can be modified through doping. For instance, when doped with europium (Eu³⁺), calculations suggest that the band gap can become direct, which is more favorable for luminescence applications. researchgate.net In its cubic crystal structure (Pm-3m space group), YF₃ is predicted to have a direct band gap of 5.62 eV. materialsproject.org
| Compound/Structure | Band Gap Type | Band Gap Value (eV) | Method |
|---|---|---|---|
| YF₃ (Orthorhombic) | Indirect | 7.58 | Calculation (LDA) du.ac.irresearchgate.net |
| YF₃ (Orthorhombic) | Indirect | 7.68 | Calculation (DFT) researchgate.net |
| YF₃ (Cubic) | Direct | 5.62 | Calculation materialsproject.org |
| YF₃:Eu³⁺ (x=0.10) | Direct | 6.54 | Calculation (DFT) researchgate.net |
| YF₃ (Pure) | - | >10 | Experimental desy.de |
Understanding the atomic orbital contributions to the valence and conduction bands is crucial for explaining the electronic and optical properties of YF₃. Theoretical calculations show that the electronic states near the band gap are primarily derived from the constituent elements' orbitals. nih.gov
The valence band maximum (VBM) is predominantly formed by the fluorine 2p orbitals. nih.gov These orbitals are highly localized and form the upper part of the valence band. The conduction band minimum (CBM), on the other hand, is mainly constituted by the yttrium 4d orbitals. nih.gov This electronic configuration results in a charge-transfer band gap, where electronic transitions from the F-2p states to the Y-4d states define the fundamental absorption edge. nih.gov The significant contribution of specific atomic orbitals to the band edges can be experimentally verified using techniques like resonant photoemission spectroscopy, which can probe the atomic character of the wave functions. nih.gov
Optical Spectroscopy of Yttrium Fluoride Materials
The unique electronic structure of yttrium fluoride makes it a versatile host for various luminescent phenomena, which have been extensively studied using different spectroscopic techniques.
Photoluminescence is the emission of light from a material after the absorption of photons. Nominally pure yttrium fluoride exhibits intrinsic luminescence under vacuum UV excitation. desy.de At low temperatures (10K), broad emission bands peaking at 5.6 eV (220 nm) and 4.5 eV (280 nm) are observed. researchgate.net These emissions are characterized by a large Stokes shift (more than 5 eV) and are attributed to the radiative decay of self-trapped excitons. researchgate.net
The luminescence properties of YF₃ are significantly enhanced and tailored by doping with rare-earth ions. desy.de The Y³⁺ sites in the crystal lattice can be easily substituted by other trivalent rare-earth ions without requiring additional charge compensation. desy.de
Cerium (Ce³⁺) Doping : Yttrium fluoride doped with trivalent cerium (YF₃:Ce³⁺) is an efficient phosphor that emits in the near-ultraviolet range. iaea.org The emission spectrum consists of a broad band with two maxima, typically observed around 298 nm and 316 nm. These peaks correspond to the radiative transitions from the lowest 5d excited state to the ²F₅/₂ and ²F₇/₂ spin-orbit split levels of the 4f ground state configuration of the Ce³⁺ ion. iaea.orgresearchgate.net
Europium (Eu³⁺) Doping : Doping with europium can lead to characteristic red emission and can also influence the electronic structure of the host material. researchgate.net
| Material | Excitation Source | Emission Peak(s) | Attribution |
|---|---|---|---|
| Pure YF₃ | VUV (>11 eV) | 5.6 eV (220 nm), 4.5 eV (280 nm) | Self-trapped excitons researchgate.net |
| YF₃:Ce³⁺ | UV (e.g., 254 nm) | ~298 nm, ~316 nm | 5d → ²F₅/₂, ²F₇/₂ transitions of Ce³⁺ iaea.org |
| NaYF₄:Ce³⁺ | 254 nm | 315 nm | 5d → 4f transition of Ce³⁺ proquest.com |
Upconversion luminescence is an anti-Stokes process where low-energy photons (typically in the near-infrared range) are converted into higher-energy visible or UV photons through the absorption of two or more photons. mdpi.com Yttrium fluoride is an excellent host material for UCL due to its low phonon energy (~350 cm⁻¹), which minimizes non-radiative relaxation pathways and enhances the efficiency of radiative transitions. optica.orgresearchgate.net
The most common and efficient UCL systems based on YF₃ involve co-doping with ytterbium (Yb³⁺) as a sensitizer (B1316253) and another rare-earth ion, such as erbium (Er³⁺) or thulium (Tm³⁺), as an activator. rsc.orghgxx.org The process generally involves the following steps:
The Yb³⁺ ion, which has a large absorption cross-section around 980 nm, absorbs an incoming NIR photon. nih.gov
The absorbed energy is then transferred from the excited Yb³⁺ ion to a nearby activator ion (e.g., Er³⁺). nih.gov
Through successive energy transfers or excited-state absorption, the activator ion is promoted to higher energy levels, from which it decays radiatively, emitting visible light. mdpi.comnih.gov
For example, in YF₃:Yb³⁺,Er³⁺ systems, green and red upconversion emissions are commonly observed. hgxx.org The efficiency and color output of these UCL nanocrystals can be modulated by adjusting the concentration of the sensitizer (Yb³⁺). rsc.org The performance of these materials is sensitive to impurities, particularly oxygen, and can be significantly improved by treatments that enhance crystallinity and remove such impurities. hgxx.org
Infrared (IR) and Raman spectroscopy are complementary techniques used to probe the vibrational modes of a crystal lattice. ksu.edu.sa These vibrations, or phonons, are quantized modes of lattice vibration. The energy of these phonons is a critical property of host materials for luminescent applications. Materials with low phonon energies, like YF₃, are desirable because they reduce the probability of non-radiative relaxation of the excited states of dopant ions, thereby increasing luminescence efficiency. optica.orgresearchgate.net
The vibrational properties of yttrium fluoride have been studied using both experimental spectroscopy and theoretical calculations within the framework of density functional perturbation theory. du.ac.ir For the orthorhombic Pnma structure of YF₃, group theory predicts a specific number of IR-active and Raman-active vibrational modes. A vibrational mode is IR-active if it causes a change in the molecule's dipole moment, and it is Raman-active if it causes a change in the molecule's polarizability. libretexts.org
Calculations have been performed to identify the frequencies of these modes, providing a theoretical vibrational spectrum that can be compared with experimental data. du.ac.irresearchgate.net
| Spectroscopy | Mode | Calculated Frequency (cm⁻¹) |
|---|---|---|
| Raman | Ag | 104.9 du.ac.ir |
| Raman | B₂g | 134.1 du.ac.ir |
| Raman | Ag | 184.2 du.ac.ir |
| IR | B₃u | 128.0 du.ac.ir |
Note: This table presents a subset of the calculated active modes as reported in the literature. du.ac.ir
Absorption Spectroscopy and Optical Transmission Range Studies
Yttrium fluoride (YF₃) is a material of significant interest for optical applications due to its broad transparency range, extending from the ultraviolet (UV) to the mid-infrared (MIR) spectrum. Thin films of yttrium fluoride are utilized in various optical coatings, including multilayer coatings for the UV, near-infrared (NIR), and MIR regions. These films are noted for their durability and can serve as an alternative to thorium fluoride for coatings in the IR spectral range. emdgroup.com The transparency of YF₃ thin films typically spans from 200 nm to 12 µm. emdgroup.com
The substrate temperature during the deposition process plays a crucial role in the optical properties of YF₃ films. Films deposited on substrates at room temperature tend to exhibit strong absorption bands at the vibrational frequencies of water, specifically at 2.98 µm and in the 6.5–7.5 µm range. researchgate.net Conversely, films evaporated onto heated substrates (e.g., 280 °C) show significantly reduced water absorption. researchgate.net Ion-assisted deposition (IAD) can further suppress IR absorption from the water band, leading to the production of durable and adherent films. emdgroup.com
The optical transmission of YF₃ is also influenced by the film's microstructure. While generally transparent across a wide range, most fluoride materials, including YF₃, begin to absorb light beyond 10 µm. researchgate.net The refractive index of YF₃ films is dependent on the wavelength and the deposition conditions. For instance, films evaporated onto hot substrates have shown refractive index values of approximately 1.53 at 0.6 µm, 1.48 at 4 µm, and 1.3 at 10 µm. researchgate.net
Doping YF₃ with other elements can introduce specific absorption features. For example, heavily Ho³⁺-doped barium yttrium fluoride (Ho:BYF) crystals exhibit characteristic absorption peaks in the UV, visible, and near-infrared regions corresponding to the electronic transitions of the Ho³⁺ ion. iphy.ac.cn
Table 1: Refractive Index of Yttrium Fluoride Films at Different Wavelengths and Substrate Temperatures
| Wavelength (µm) | Refractive Index (Hot Substrate, 280°C) | Refractive Index (Room Temperature Substrate) |
| 0.6 | 1.53 | Slightly lower than hot substrate |
| 4.0 | 1.48 | Slightly lower than hot substrate |
| 10.0 | 1.30 | Slightly lower than hot substrate |
Data sourced from Bezuidenhout et al. (1987) researchgate.net
Investigation of Optical Anisotropy and Dielectric Properties
The method of deposition significantly influences the microstructure and, consequently, the optical anisotropy of yttrium fluoride thin films. When YF₃ columnar thin films are fabricated using electron beam evaporation with the glancing angle deposition (GLAD) technique, the resulting microstructure induces notable optical anisotropy. nih.gov As the deposition angle increases, the columns within the film become more separated and inclined, leading to a decrease in the volume fraction of YF₃ and consequently lower refractive indices. nih.gov This phenomenon is attributed to the self-shadowing effect and limited adatom diffusion during growth. nih.gov These highly oriented films with strong optical anisotropy have potential applications in devices such as optical retardation plates and birefringent omnidirectional reflectors. nih.gov
From a dielectric perspective, yttrium fluoride is characterized by a low refractive index and a wide bandgap, making it an attractive host material for lanthanide-doped phosphors. nih.gov It is also considered a prospective material for use as a solid electrolyte in solid-state electrochemical devices due to its high ionic conduction. nih.gov
Studies on the AC conduction of amorphous YF₃ thin films have been conducted, though comprehensive research into the carrier transport and dielectric properties of YF₃ nanocrystals is an area of ongoing investigation. nih.gov For YF₃:Eu³⁺ nanocrystals, the ionic conductivity and dielectric properties are influenced by the dopant concentration. The ion diffusion coefficient and conductivity increase with Eu³⁺ doping, reaching a maximum at a 4% concentration. nih.gov This is attributed to the structural disorder and lattice strain introduced by the difference in ionic radii between Eu³⁺ and Y³⁺. nih.gov
Temperature-Dependent Luminescence and Thermal Quenching Mechanisms
The analysis of the temperature-dependent spectral broadening provides a basis for various optical thermometry methodologies. mdpi.comresearcher.life Techniques such as the valley-to-peak intensity ratio (VPR), full width at half maximum (FWHM), and band broadening at a certain percentage of maximum intensity can be employed to correlate spectral changes with temperature. researcher.life For YF₃:Nd³⁺, the VPR method has been shown to yield high relative sensitivity and low temperature uncertainty, demonstrating its potential as an optical temperature sensor operating within the first biological window. researcher.life
In the case of Ho³⁺-doped yttrium fluoride, the temperature dependence of the anti-Stokes luminescence has been analyzed. The relative intensity of the green and red luminescence bands of Ho³⁺ ions, excited in the absorption band of ytterbium, was measured over a temperature range of 77-400 K. osti.gov The population of the excited states of Ho³⁺ is influenced by the temperature-dependent rates of many-phonon nonradiative relaxation and electronic excitation energy transfer. osti.gov
Thermal quenching is a key mechanism affecting luminescence efficiency at higher temperatures. This process involves the non-radiative decay of excited states, reducing the quantum yield of luminescence. The presence of intermediate states can also influence the thermal quenching behavior, sometimes leading to negative thermal quenching where luminescence intensity increases with temperature over a certain range. mdpi.com
Advanced Spectroscopic Techniques
Extended X-ray Absorption Fine Structure (EXAFS) for Local Atomic Environments
Extended X-ray Absorption Fine Structure (EXAFS) is a powerful, element-specific technique used to probe the local atomic environment around a specific atom in a material. This method provides detailed information on the coordination number, bond distances, and disorder of the neighboring atoms.
In the context of yttrium-containing compounds, EXAFS has been employed to investigate the structural information around yttrium and other constituent atoms. For instance, in manganese-substituted yttrium orthoferrite, X-ray Absorption Fine Structure (XAFS) spectroscopy, which includes both X-ray Absorption Near Edge Structure (XANES) and EXAFS, confirmed the 3+ oxidation states of Y and Fe ions. nih.gov The EXAFS results indicated that the substitution of Mn ions affects the local structure around both the Fe and Y atoms. nih.gov
The analysis of EXAFS data can reveal subtle changes in the local atomic arrangement. For example, in Yb³⁺-doped alkaline-earth fluorohalide nanocrystals, Yb L₂ edge EXAFS spectroscopy was used to probe the local environment of the Yb³⁺ ions. rsc.orgrsc.org The study revealed that a simple substitution of Yb³⁺ for the alkaline-earth cation did not adequately describe the first coordination shell. Instead, models based on the local structures found in orthorhombic YbF₃ and monoclinic YbOF provided a better fit to the experimental data, suggesting the incorporation of extra fluoride or oxide anions in the vicinity of the Yb³⁺ dopant and a lower local symmetry than the host lattice sites. rsc.orgrsc.org
The reverse Monte Carlo (RMC) method coupled with an evolutionary algorithm is an advanced approach for analyzing EXAFS spectra. This allows for the determination of partial radial distribution functions, providing a detailed picture of the local environment around the absorbing atom. researchgate.net This technique has been successfully applied to study the local structure and lattice dynamics in materials like cubic Y₂O₃. researchgate.net
Table 2: Representative EXAFS-derived Structural Information for Yttrium-based Materials
| Material System | Absorbing Atom | Information Obtained |
| Mn-substituted Yttrium Orthoferrite | Y, Fe | Confirmation of 3+ oxidation state; Mn substitution affects local structure of both Y and Fe. |
| Yb³⁺-doped Alkaline-earth Fluorohalides | Yb | Local coordination environment differs from simple substitution; suggests presence of extra F⁻ or O²⁻ ions and lower local symmetry. |
| Cubic Y₂O₃ | Y | Detailed partial radial distribution functions, enabling study of local structure and lattice dynamics. |
Spectroscopic Ellipsometry for Optical Constants of Thin Films
Spectroscopic ellipsometry is a highly sensitive and non-destructive optical technique used to determine the optical constants (refractive index, n, and extinction coefficient, k) and thickness of thin films. It measures the change in polarization of light upon reflection from a sample surface.
This technique has been extensively used to characterize yttrium fluoride thin films prepared by various methods, such as electron beam evaporation. Studies have shown that the optical properties of YF₃ thin films are dependent on their thickness. optica.org For YF₃ films with thicknesses ranging from 10.8 to 1079.0 nm, spectroscopic ellipsometry revealed that as the film thickness increases, the refractive indices of the intrinsic YF₃ films increase slightly and approach the value of bulk YF₃. optica.org This is attributed to a decrease in the void fractions within the thicker films. optica.org
The effective refractive indices of YF₃ films also increase with thickness, a result of surface and interface effects in addition to the decreasing void fraction. optica.org For films thinner than 80 nm, the refractive index shows a sharp reduction. optica.org
Spectroscopic ellipsometry is also crucial for developing and validating physical models that describe the optical properties of materials. For YF₃ thin films, a composite dispersion model combining the Cody-Lorentz and Gaussian oscillator models has been established to describe the broadband optical constants from 0.2 µm to 14 µm. researchgate.net This model can account for features such as water absorption defects in the films. researchgate.net
Furthermore, spectroscopic ellipsometry has been used to study the optical constants of oxygen-containing yttrium hydride (YHxOy) thin films. arxiv.org The analysis can reveal gradients in the refractive index perpendicular to the substrate surface, which are related to porosity and variations in the chemical composition of the film. arxiv.org
Table 3: Summary of Spectroscopic Ellipsometry Findings for Yttrium Fluoride Thin Films
| Film Thickness | Observation on Refractive Index (n) | Attributed Cause |
| Increasing from 10.8 nm to 1079.0 nm | Slight increase, approaching bulk value | Decrease in void fractions |
| Thinner than 80 nm | Sharp reduction | Surface and interface effects |
Data sourced from Shan et al. (2020) optica.org
Functionalization and Doping of Yttrium Fluoride with Rare Earth Elements
Doping Strategies and Concentration Effects
Doping strategies for yttrium fluoride (B91410) are centered on the precise control of dopant identity and concentration to achieve desired optical phenomena. These strategies range from single-ion doping to more complex co-doping schemes where multiple types of lanthanide ions are introduced to create synergistic effects, such as energy transfer, which can enhance or tune the material's luminescent output.
Integration of Lanthanide Ions (Nd, Er, Yb, Tm, Eu) into Yttrium Fluoride Lattices
The integration of various lanthanide ions into the yttrium fluoride crystal lattice is a well-established method for producing materials with unique optical properties. The success of this substitution is largely due to the comparable ionic radii of Y³⁺ and the trivalent lanthanide ions, which allows them to occupy the same lattice sites.
Neodymium (Nd³⁺): Neodymium-doped yttrium lithium fluoride (Nd:YLF), a material closely related to YF₃, is a widely used lasing medium. rsc.org The Y³⁺ ions can be readily replaced by Nd³⁺ ions without significantly affecting the lattice structure. mdpi.com This doping results in a material with strong absorption bands and characteristic emission wavelengths, typically around 1047 nm and 1053 nm. rsc.org The concentration of Nd³⁺ is a critical parameter; while higher concentrations can increase absorption and gain, excessive levels can lead to concentration quenching, where the fluorescence intensity decreases. tudelft.nl
Erbium (Er³⁺): Erbium is another common dopant for yttrium fluoride and related hosts. Er³⁺ ions introduce a rich energy level structure that allows for upconversion luminescence, where lower-energy photons (typically in the near-infrared) are converted to higher-energy visible light. In materials like NaYF₄:Er³⁺, the erbium concentration can be varied significantly, even up to 100 at. %, to create crystals like Na₀.₄Er₀.₆F₂.₂. nih.gov However, at high doping levels (typically >1-2 at. % in fluoride hosts), cross-relaxation processes between Er³⁺ ions can lead to luminescence self-quenching. mdpi.com
Ytterbium (Yb³⁺): Ytterbium is frequently used as a dopant, often as a sensitizer (B1316253) in co-doped systems, due to its strong absorption cross-section around 980 nm. mdpi.com In LiYF₄:Yb³⁺ crystals, Yb³⁺ substitutes for Y³⁺. samaterials.com During the crystal growth process under certain conditions, some Yb³⁺ can be reduced to Yb²⁺, which can affect the luminescent properties and lead to quenching of the Yb³⁺ luminescence. samaterials.com
Thulium (Tm³⁺): Thulium is doped into yttrium fluoride hosts to create laser materials, particularly for emissions in the 2-micron range. nus.edu.sg The Tm³⁺ ion has a high solubility in fluoride crystals like NaYF₄ and YLF. nih.gov Similar to other lanthanides, Tm³⁺ ions substitute the Y³⁺ ions in the crystal lattice. optica.org The doping concentration is carefully controlled; for instance, a 3 at. % doping level in Tm:YLF has been used to ensure sufficient pump absorption while minimizing cross-relaxation processes that can quench the desired emission. researchgate.net
Europium (Eu³⁺): Europium is a widely used dopant for producing red-emitting phosphors. In yttrium fluoride hosts, Eu³⁺ ions are incorporated into the lattice, and the doping level can be varied to optimize luminescence. researchgate.net Studies on Y₂₋ₓEuₓMo₃O₁₂, a related system, show that increasing the concentration of the larger Eu³⁺ ions in place of Y³⁺ can induce structural phase transformations in the host material. researchgate.net In YF₃, doping levels of up to 14 ± 2 at% with europium can be achieved without losing the host crystal structure. researchgate.net
Co-Doping for Enhanced or Tunable Luminescent Properties
Co-doping involves introducing two or more different types of lanthanide ions into the yttrium fluoride host to manipulate energy transfer processes and achieve enhanced or tunable luminescence. This strategy often employs a sensitizer ion, which efficiently absorbs excitation energy and then transfers it to an activator ion, which then emits light at a desired wavelength.
A prominent example is the co-doping of yttrium fluoride with ytterbium (Yb³⁺) and erbium (Er³⁺) or thulium (Tm³⁺). Yb³⁺ acts as an excellent sensitizer due to its simple energy level structure and large absorption cross-section for near-infrared light (around 980 nm). mdpi.com In Yb³⁺/Er³⁺ co-doped systems, the absorbed energy is transferred from Yb³⁺ to Er³⁺, leading to efficient upconversion emission in the green and red spectral regions. rsc.orgrsc.org Similarly, in Yb³⁺/Tm³⁺ co-doped YF₃, energy transfer from Yb³⁺ populates the energy levels of Tm³⁺, resulting in characteristic blue and near-infrared upconversion emissions. cyberleninka.ru The relative intensities of these emissions, and thus the output color, can be modulated by adjusting the concentration of the sensitizer (Yb³⁺). mdpi.comdntb.gov.ua
Another effective co-doping strategy involves europium (Eu³⁺) and ytterbium (Yb³⁺) in a YF₃ host. nih.gov In this system, upon UV excitation, energy can be transferred from Eu³⁺ to Yb³⁺, resulting in down-conversion luminescence where Yb³⁺ emits in the near-infrared. nih.gov The efficiency of this energy transfer and the resulting luminescent output can be tuned by altering the ratio of Eu³⁺ to Yb³⁺ ions. nih.gov This tunability is also observed in other hosts, where co-doping with Eu³⁺ and terbium (Tb³⁺) can produce emissions from green to red, allowing for the generation of yellow-white light by carefully controlling the dopant ratio. aps.org This demonstrates the power of co-doping to create materials with precisely engineered luminescent properties.
Impact of Doping on Electronic and Optical Properties
The introduction of lanthanide dopants into the yttrium fluoride lattice profoundly alters the material's electronic structure and, consequently, its optical properties. These changes are the basis for the diverse luminescent behaviors observed in these materials.
Modifications to Band Structure and Energy Levels due to Doping
The electronic structure of pure yttrium fluoride is characterized by a wide band gap between its valence and conduction bands. When lanthanide ions are introduced as dopants, they create new, discrete energy levels within this band gap. nih.gov These levels correspond to the 4f electronic orbitals of the lanthanide ions. The transitions between these 4f energy levels are responsible for the characteristic sharp-line absorption and emission spectra of lanthanide-doped materials. nih.gov
For example, in Pr³⁺-doped LiYF₄, the Pr³⁺ ion creates a series of energy levels that can be precisely mapped. nih.gov The interaction between the dopant ion and the surrounding fluoride ions of the host crystal, known as the crystal field effect, causes a splitting of these 4f energy levels into multiple Stark levels. rsc.org This splitting further refines the electronic structure and influences the exact wavelengths of absorption and emission. The local symmetry of the dopant site within the crystal lattice plays a crucial role in determining the nature of these transitions. rsc.org Modifying the host lattice, for instance by co-doping with other ions, can alter this local symmetry, which in turn affects the probabilities of electronic transitions and can lead to enhanced luminescence. mdpi.com
Luminescence Quantum Efficiency and Radiative Emission Rate Enhancement
Luminescence quantum efficiency (or quantum yield) is a critical measure of a phosphor's performance, defined as the ratio of emitted photons to absorbed photons. The radiative emission rate, which is the probability per unit time that an excited electron will return to the ground state by emitting a photon, is a key factor determining this efficiency. Both are heavily influenced by the dopant type, concentration, and the host environment.
The radiative rates of transitions in lanthanide-doped materials can be theoretically estimated using the Judd-Ofelt theory. This theory allows for the calculation of parameters that describe the intensity of electronic transitions, which can then be used to predict radiative lifetimes and luminescence branching ratios.
Interactive Data Table: Quantum Yield in Doped Yttrium Fluoride
| Host Material | Dopants | Dopant Ratio (Eu³⁺:Yb³⁺) | Excitation Wavelength (nm) | Emission Type | Quantum Yield (%) | Reference |
| YF₃ | Eu³⁺, Yb³⁺ | 0.1 : 10.0 | 266 | Down-conversion | 2.2 | nih.gov |
| YF₃ | Eu³⁺, Yb³⁺ | 0.05 : 5.0 | 266 | Down-conversion | 2.2 | nih.gov |
Spectral Broadening Techniques for Optical Sensing Applications
The emission peaks of lanthanide-doped yttrium fluoride are sensitive to temperature, exhibiting broadening as the temperature increases. This characteristic is exploited in optical temperature sensing. Several techniques have been developed to quantify this spectral broadening and correlate it with temperature.
In a study using Neodymium-doped yttrium fluoride (YF₃:Nd³⁺), three different spectral broadening techniques were compared for their effectiveness in temperature sensing: nus.edu.sgnih.govcyberleninka.ru
Full Width at Half Maximum (FWHM): This is a standard method that measures the width of a spectral peak at half of its maximum intensity. nus.edu.sg
Band Broadening at 30% of Maximum Intensity (Δλ₃₀%): This technique measures the peak width at a lower intensity level (30%), which can provide improved sensitivity compared to FWHM as the broadening is more pronounced further down the peak. nus.edu.sgcyberleninka.ru
Valley-to-Peak Intensity Ratio (VPR): This method utilizes the ratio of the intensity at a valley between two partially overlapped peaks to the intensity of one of the peaks. As the peaks broaden with temperature, the valley fills in, and this ratio changes in a predictable way. nih.govcyberleninka.ru
Research has shown that for YF₃:Nd³⁺, all three techniques are viable, but the VPR method demonstrated the highest relative sensitivity and lowest temperature uncertainty, making it the most promising for precise optical temperature sensing applications within the first biological window. nih.govcyberleninka.ru
Interactive Data Table: Comparison of Spectral Broadening Techniques for Temperature Sensing in YF₃:Nd³⁺
| Technique | Parameter | Relative Sensitivity at 303 K (% K⁻¹) | Temperature Uncertainty at 303 K (K) | Reference |
| FWHM | Full Width at Half Maximum | ~0.2 | >0.6 | cyberleninka.ru |
| Δλ₃₀% | Width at 30% of Max Intensity | ~0.3 | ~0.8 | cyberleninka.ru |
| VPR (V1/P1) | Valley-to-Peak Intensity Ratio | 0.69 ± 0.02 | 0.46 ± 0.09 | nih.govcyberleninka.ru |
Influence of Doping on Crystallization and Morphology
The introduction of dopant ions, particularly rare earth elements, into the yttrium fluoride (YF₃) host lattice profoundly influences its crystallization process and the resulting crystal morphology. These impurity ions can alter the nucleation and growth kinetics, modify the crystal structure, and even dictate the final phase of the material. The specific effects are closely tied to the nature of the dopant, including its ionic radius, charge, and concentration, as well as the synthesis conditions.
Dopant Segregation and Distribution within Crystal Lattices
The distribution of dopant ions within the yttrium fluoride crystal lattice is rarely uniform. Instead, a phenomenon known as dopant segregation often occurs, where the dopant ions preferentially occupy certain crystallographic sites or accumulate in specific regions of the crystal. This distribution is governed by a combination of factors including the ionic radii mismatch between the dopant and the host cation (Y³⁺), charge neutrality requirements, and the thermodynamics of the crystallization process.
Research into rare-earth-doped fluoride crystals has shown that dopants can occupy multiple distinct sites within the host lattice. For instance, in erbium-doped potassium yttrium tetrafluoride (KYF₄), high-resolution spectroscopic studies have revealed that Er³⁺ ions occupy six individual sites within the host crystal. depositolegale.it This multi-site occupancy is a direct consequence of the complex crystal structure and the various ways a dopant ion can be incorporated.
The segregation of dopants is quantified by the segregation coefficient (k), which is the ratio of the dopant concentration in the solid phase to its concentration in the liquid or melt phase. In the case of ytterbium-doped lithium yttrium fluoride (LiYF₄) crystals, the distribution coefficient of Yb³⁺ is close to 0.96, indicating an almost isomorphic substitution of Y³⁺ by Yb³⁺ ions. mdpi.com However, the segregation coefficient for divalent ytterbium (Yb²⁺) in other fluoride crystals like YbF₃:CaF₂ and YbF₃:BaF₂ is significantly lower, ranging from 0.59 to 0.74, which points to a greater tendency for segregation. mdpi.com
In some systems, the dopant itself can act as a nucleating agent, fundamentally altering the crystallization process. For example, in phosphate (B84403) glasses, excessive doping with Y₂O₃ leads to the formation of a distinct yttrium phosphate (YPO₄) crystalline phase. mdpi.com Similarly, in oxyfluoride glass-ceramics, erbium (Er³⁺) ions have been shown to be incorporated into a cubic sodium yttrium fluoride (NaYF₄) nanocrystalline phase that precipitates within the glass matrix. researchgate.net This incorporation is crucial for enhancing the luminescent properties of the material. nih.gov
The following table summarizes key findings on dopant segregation and distribution in yttrium fluoride and related fluoride host materials.
| Host Material | Dopant | Key Finding | Reference |
| LiY₀.₈Yb₀.₂F₄ | Yb³⁺ | The distribution coefficient is close to 0.96, indicating near-isomorphic substitution. | mdpi.com |
| YbF₃:CaF₂ | Yb²⁺ | The segregation coefficient varies from 0.68 to 0.74 depending on concentration. | mdpi.com |
| YbF₃:BaF₂ | Yb²⁺ | The segregation coefficient is 0.59. | mdpi.com |
| KYF₄ | Er³⁺ | Dopant ions occupy six distinct individual sites within the host crystal. | depositolegale.it |
| Oxyfluoride glass-ceramic | Er³⁺ | Er³⁺ ions are incorporated into a cubic NaYF₄ nanocrystalline phase. | researchgate.net |
| Phosphate glass | Y₂O₃ | Excessive Y₂O₃ acts as a nucleating agent, forming a YPO₄ crystalline phase. | mdpi.com |
Role of Dopants in Phase Stability and Conversion
Dopant ions play a critical role in determining the phase stability and can be used to induce phase conversions in yttrium fluoride and related materials. The introduction of foreign ions can lower the energy barrier for a particular phase transformation or stabilize a crystal structure that would otherwise be metastable under the given synthesis conditions.
A clear example of dopant-induced phase conversion is the synthesis of NaYF₄ crystals, where the addition of zinc (Zn²⁺) ions can drive the transformation from yttrium fluoride (YF₃) to the alpha-phase of sodium yttrium fluoride (α-NaYF₄), and subsequently to the beta-phase (β-NaYF₄) with increasing Zn²⁺ concentration. rsc.org The mechanism involves the Zn²⁺ ion occupying the Y³⁺ crystal lattice site, which creates vacancies and lowers the energy barrier for the formation of NaYF₄. rsc.org
Similarly, doping with rare earth elements can facilitate phase transformations. The synthesis of rhombohedral yttrium oxyfluoride (YOF) submicron-crystals has been achieved through the crystalline phase transformation of pure orthorhombic YF₃. nih.gov This transformation is influenced by the presence of erbium (Er³⁺) dopants. nih.gov The periodic table of rare-earth trifluorides (RF₃) indicates that the fundamental properties, and by extension phase stability, are linked to the nature of the rare-earth element itself. researchgate.net
In other complex fluoride systems, dopants have also been shown to be instrumental in phase control. For instance, co-doping zirconia (ZrO₂) solid solutions with scandia (Sc₂O₃) and ytterbia (Yb₂O₃) helps to stabilize the cubic phase, which is crucial for applications as solid state electrolytes. mdpi.com In fluorochlorozirconate-based glass ceramics, europium (Eu²⁺) doping has been found to affect the phase transition from a hexagonal to an orthorhombic crystal structure in barium chloride (BaCl₂) nanocrystals. nih.gov
The table below highlights the role of various dopants in the phase stability and conversion of yttrium fluoride and related compounds.
| Host System | Dopant | Effect on Phase | Reference |
| YF₃ / NaYF₄ | Zn²⁺ | Induces phase conversion from YF₃ to α-NaYF₄ and then to β-NaYF₄. | rsc.org |
| Orthorhombic YF₃ | Er³⁺ | Influences the phase transformation to rhombohedral YOF. | nih.gov |
| ZrO₂-Sc₂O₃ | Yb₂O₃ | Stabilizes the cubic phase of the solid solution. | mdpi.com |
| BaCl₂ nanocrystals | Eu²⁺ | Affects the hexagonal to orthorhombic phase transition. | nih.gov |
Advanced Materials Science Applications of Yttrium Fluoride
Optical and Photonic Materials Research
Yttrium fluoride (B91410) is a key material in the field of optics and photonics, prized for its transparency across a wide spectral range and its utility as a host for various optically active ions.
Yttrium Fluoride in Optical Coatings and Thin Films for Lenses and Mirrors
Yttrium fluoride is extensively used in the production of optical coatings, including anti-reflective layers and protective films for lenses and mirrors. nanorh.comstanfordmaterials.com Its low refractive index and excellent transparency from the ultraviolet (UV) to the mid-infrared (MIR) spectral regions make it an ideal material for these applications. nanorh.comemdgroup.commade-in-china.com Thin films of YF₃ are known for their good durability and can pass environmental tests for abrasion and adhesion, even after exposure to humidity. emdgroup.com
A significant advantage of yttrium fluoride is its low tensile film stress, which allows for the deposition of thick layers (2 µm or more) without the stress-induced issues and porosity that limit materials like magnesium fluoride (MgF₂). emdgroup.com This property results in dense films with very low water absorption. emdgroup.com Yttrium fluoride is also considered a suitable replacement for the radioactive material Thorium Fluoride (ThF₄) in coatings for the infrared (IR) spectrum. lesker.commade-in-china.com
Films can be deposited using techniques like e-beam evaporation or thermal evaporation. lesker.com For e-beam evaporation, optimized settings with low energy density are required to prevent decomposition of the material. emdgroup.com Higher substrate temperatures during deposition can improve film density and refractive index, though temperatures above 150-180°C may lead to the formation of crystalline layers that increase light scattering. emdgroup.comresearchgate.net To enhance durability against severe abrasion, a harder coating material such as zinc sulfide (B99878) or yttria can be applied as a protective top layer. emdgroup.com
Table 1: Optical Properties of Yttrium Fluoride (YF₃) Thin Films
| Property | Value | Spectral Range | Notes |
|---|---|---|---|
| Range of Transparency | 200 nm – 14 µm | UV to IR | Exhibits good transparency across a wide spectrum. emdgroup.commade-in-china.com |
| Refractive Index | ~1.51 | at 500 nm | Value can vary with deposition conditions. emdgroup.com |
| ~1.48 | at 4 µm | Measured on films evaporated onto hot substrates. researchgate.net | |
| ~1.37 | at 10 µm | Value can vary with deposition conditions. emdgroup.com | |
| Film Stress | Low Tensile | N/A | Allows for the creation of thick, stable layers. emdgroup.com |
Application in Solid-State Laser Systems and Gain Media Research
In laser technology, yttrium fluoride and its related compounds are crucial components, particularly in solid-state laser systems. nanorh.com Yttrium fluoride itself can be used in laser gain media, where it helps to enhance the efficiency and output of lasers. nanorh.com More commonly, a related compound, yttrium lithium fluoride (YLF), is used as a host crystal for doping with rare-earth ions. ijraset.commsesupplies.com
Neodymium-doped yttrium lithium fluoride (Nd:YLF) is a widely used lasing medium for both diode-pumped and arc lamp-pumped solid-state lasers. ijraset.comresearchgate.net This material is birefringent and has laser transitions at 1047 nm and 1053 nm. ijraset.com The choice of host material is critical, and fluoride crystals like YLF are investigated for their favorable properties, which can include high transparency and the ability to accommodate dopant ions effectively. msesupplies.comuni-hamburg.de Research also explores other dopants in fluoride hosts, such as holmium, for developing lasers that operate in different spectral regions, including the visible spectrum. uni-hamburg.de
Development of Fluorescent Materials and Phosphors for Displays and Lighting
Yttrium fluoride is a component in the production of phosphors used in fluorescent lamps and displays. nanorh.comstanfordmaterials.com Its primary role is often to serve as a stable host lattice for dopant ions (activators) that emit light. sfa-oxford.com The use of yttrium-containing compounds helps to improve the brightness and efficiency of these light-emitting devices. nanorh.comsfa-oxford.com
In white LED manufacturing, yttrium-based materials are fundamental. sfa-oxford.com For instance, yttrium aluminium garnet (YAG) phosphors, which rely on a yttrium host lattice, are essential for converting the blue light from an LED chip into the broad-spectrum white light we see. sfa-oxford.com Yttrium provides structural stability to the phosphor compounds and facilitates efficient energy transfer within the luminescent system. sfa-oxford.com
In the context of fluorescent lamps, aqueous slurries containing yttrium-based phosphors can be unstable. google.com Research has shown that treating these phosphors with ammonium (B1175870) fluoride can increase the acidity of the phosphor and create strong oxyfluoride and fluoride bonding on the surface. google.com This surface treatment helps to stabilize the phosphor in aqueous solutions, leading to more uniform coatings on lamp bulbs and improved performance and longevity. google.com
Yttrium Fluoride as a Host Material for Optical Temperature Sensing
Yttrium fluoride is an excellent host material for developing optical temperature sensors, which offer advantages like resistance to electromagnetic interference. nih.gov These sensors often rely on the temperature-dependent luminescence of dopant ions embedded within the YF₃ host matrix. YF₃ is chosen for its low phonon energy (~350 cm⁻¹), which minimizes non-radiative quenching processes and enhances luminescent efficiency. nih.govresearchgate.net
One common technique is ratiometric thermometry, which measures the ratio of emission intensities from two different energy levels. In one study, cellulose (B213188) fibers were modified with YF₃ nanoparticles doped with ytterbium (Yb³⁺) and erbium (Er³⁺). nih.gov Under near-infrared excitation, the nanoparticles exhibited temperature-sensitive upconversion emission from the thermally coupled energy levels of the Er³⁺ ions. nih.govresearchgate.net This flexible sensor demonstrated high reliability and a relative sensitivity of 1.232% K⁻¹ at 298 K, allowing for precise temperature measurements between 298–362 K. nih.gov
Another approach involves YF₃ powder doped with neodymium (Nd³⁺), synthesized via a microwave-assisted hydrothermal method. mdpi.comresearchgate.net This sensor operates entirely within the first biological window, making it suitable for biomedical applications. mdpi.comresearchgate.net Its performance was evaluated using several methods that analyze the emission spectrum's dependence on temperature, including full width at half maximum (FWHM) and the valley-to-peak intensity ratio (VPR). mdpi.com The VPR method yielded the highest relative sensitivity of 0.69% K⁻¹ at 303 K. mdpi.comresearchgate.net
Table 2: Performance of YF₃-Based Optical Temperature Sensors
| Host & Dopant System | Sensing Method | Temperature Range (K) | Max. Relative Sensitivity (% K⁻¹) | Reference |
|---|---|---|---|---|
| YF₃: Yb³⁺, Er³⁺ | Upconversion LIR | 298–362 | 1.232 at 298 K | nih.gov |
| YF₃: Nd³⁺ | Valley-to-Peak Ratio (VPR) | ~303 | 0.69 at 303 K | mdpi.comresearchgate.net |
| (Y,Tb,Eu)₆-MOF | Ratiometric Luminescence | 288–573 | 1.69 at 523 K | nih.gov |
Note: The third entry is a Yttrium-based Metal-Organic Framework (MOF), demonstrating a related application.
Research on Yttrium Fluoride in Optoelectronic Sensors
Research into yttrium fluoride for optoelectronic sensors is an emerging area. While specific devices are still under development, the fundamental properties of fluoride materials make them promising candidates. The development of optical sensors for detecting specific ions, such as fluoride, often uses fluoride-containing materials. For instance, the classic fluoride ion-selective electrode is based on a lanthanum fluoride (LaF₃) crystal. nih.gov
Building on this, research into optical fluoride sensors has explored various materials that interact with fluoride ions to produce a measurable change in their optical properties. nih.gov While much of this work has focused on organic molecules or other metal complexes, the inherent stability and well-defined crystal structure of inorganic fluorides like YF₃ suggest their potential use as reference materials or components in more complex sensor architectures. The general use of yttrium fluoride in electronics and its unique optical properties position it as a material of interest for future optoelectronic sensor development. nanorh.com
High-Performance Ceramics and Glass Composites
Yttrium fluoride is used in the manufacturing of high-performance ceramics and specialized glass composites, where it enhances thermal stability, chemical resistance, and mechanical strength. nanorh.comstanfordmaterials.comsafecoze.com When added to glass, yttrium ions can alter the material at a molecular level, creating a more rigid and stable network structure. safecoze.com This modification improves the glass's durability and resistance to mechanical stress, which is valuable for devices used in harsh environments. safecoze.com
In oxyfluoride glasses, yttrium ions help to stabilize the structure, allowing for the coexistence of both fluoride and oxide components. safecoze.com This balance is crucial for achieving desirable optical properties like high photoluminescence. safecoze.com The incorporation of yttrium fluoride powder during production can also enhance the optical clarity of the glass by ensuring uniformity in the glass matrix and reducing light scattering. safecoze.com
Enhancement of Thermal and Chemical Stability in Advanced Ceramics and Glass
Yttrium fluoride (YF₃) is a critical additive in the manufacturing of advanced ceramics and specialty glasses, where it significantly enhances both thermal and chemical stability. nanorh.comstanfordmaterials.com Its incorporation into these materials helps create structures suitable for high-temperature and chemically aggressive environments. nanorh.com The high melting point of yttrium fluoride, 1,387°C, and its general insolubility in water contribute to the improved heat and chemical resistance of the final ceramic and glass products. stanfordmaterials.comtradekorea.comwikipedia.org
In the context of glass, yttrium doping, often through the addition of yttrium fluoride powder, alters the material at a molecular level. safecoze.com This process creates a more rigid and stable network within the glass matrix, which helps the material resist phase transitions and structural degradation at elevated temperatures. safecoze.com This enhanced thermal stability is crucial for applications in high-temperature environments. safecoze.com For instance, in oxyfluoride glasses, yttrium ions help to form a hybrid structure that leverages the benefits of both oxide and fluoride components, improving the material's resistance to thermal and mechanical stress. safecoze.com The uniform distribution of yttrium ions, achieved by melting yttrium fluoride powder with other raw materials, is key to enhancing the optical clarity and mechanical resilience of the glass. safecoze.com
In ceramics, yttrium fluoride is used to produce high-performance components that require exceptional durability and thermal stability. stanfordmaterials.comstanfordmaterials.com Yttria (Yttrium Oxide), a related compound, is well-known for its role as a stabilizer in zirconia ceramics, preventing phase transformations and subsequent cracking at high temperatures. stanfordmaterials.com Yttrium fluoride contributes similar stabilizing effects and is also investigated for creating ceramics with superior resistance to plasma corrosion, particularly in the semiconductor industry. researchgate.netresearchgate.net The chemical stability of YF₃, indicated by its standard enthalpy of formation, is higher than that of yttrium oxide, making it a promising material for applications involving reactive chemical species like fluorine-based plasmas. researchgate.net
Interactive Data Table: Properties of Yttrium Fluoride Relevant to Ceramics and Glass
| Property | Value | Significance for Stability |
| Melting Point | 1,387 °C | High-temperature resistance |
| Boiling Point | 2,230 °C | Stability at extreme temperatures |
| Density | 4.01 - 5.1 g/cm³ | Contributes to durable final products |
| Solubility in Water | Insoluble | Enhances chemical resistance |
| Refractive Index | 1.51 - 1.70 | Important for optical glass applications |
Note: Data sourced from multiple references. stanfordmaterials.comwikipedia.orgmsesupplies.com
Nuclear Technology Research
Yttrium fluoride is under investigation for several applications within the nuclear technology sector due to its notable resistance to radiation damage and its specific chemical properties. nanorh.comsuoyi-group.comnanorh.com
Investigation for Nuclear Fuel Applications
Research into yttrium fluoride's role in the nuclear fuel cycle is ongoing. nanorh.com It is being explored for potential use in the development and fabrication of nuclear fuel elements. suoyi-group.comnanorh.com Furthermore, its high resistance to radiation damage makes it a candidate material for managing the byproducts of nuclear reactions, specifically in the context of nuclear waste management. suoyi-group.com The compound's stability allows it to store or immobilize radioactive isotopes, providing a durable matrix that can withstand the harsh radioactive environment. suoyi-group.com
Evaluation as a Radiation Shielding Material
Yttrium fluoride is also being evaluated for its effectiveness as a radiation shielding material. nanorh.comsuoyi-group.com Its ability to provide protection against the harmful effects of radiation is a valuable property in various industrial and research settings where radiation sources are present. suoyi-group.comnanorh.com The compound's capacity to be incorporated into other materials, such as ceramics, allows for the development of composite shields with tailored properties. nanorh.com
Microwave and Radio Frequency (RF) Components
Utilization in Microwave Filters and Resonators
Yttrium fluoride is a valuable material in the manufacturing of components for microwave and radio frequency (RF) applications. stanfordmaterials.comsamaterials.com High-purity grades of YF₃ are considered essential materials for creating highly effective microwave filters. msesupplies.comsamaterials.comlicheoptics.comalfa-chemistry.com Its utility in these applications stems from its favorable dielectric properties and high resistance to temperature. stanfordmaterials.com Specifically, yttrium fluoride exhibits a low dielectric loss, which is a critical characteristic for materials used in resonators and filters to minimize signal energy dissipation and maintain signal integrity at high frequencies. stanfordmaterials.com Yttrium iron garnets, which are made using yttria (derived from yttrium compounds like YF₃), are also known to be very effective microwave filters. samaterials.comalfa-chemistry.com
Plasma Etching and Erosion Resistance Research
In the semiconductor manufacturing industry, plasma etching processes utilize highly corrosive fluorocarbon gases. nih.gov The inner walls of the processing chambers and other components are often coated with protective materials to prevent erosion and the generation of contaminating particles. nih.govmdpi.com While materials like aluminum oxide (Al₂O₃) and yttrium oxide (Y₂O₃) have been used, they can interact with fluorine-based plasmas, leading to erosion. nih.govmdpi.com
Yttrium fluoride (YF₃) and the related compound yttrium oxyfluoride (YOF) have attracted significant research interest as next-generation plasma-resistant materials. nih.govmdpi.commdpi.comadvancedopticalmetrology.com The primary advantage of YF₃ is its high chemical stability in fluorine-rich plasma environments. researchgate.netnih.gov Unlike oxide-based ceramics that react with fluorine to form a fluorinated layer, yttrium fluoride is already a fluoride compound, which reduces its reactivity and potential for particle generation. nih.govresearchgate.net
Research has shown that YF₃ coatings exhibit excellent erosion resistance properties. nih.gov Studies comparing YF₃ films to aluminum oxide plates found that the etching depth on the YF₃ film was three times lower. nih.gov Another investigation demonstrated that while Y₂O₃ coatings form fine fluoride particles on the surface when exposed to fluorocarbon plasma, YF₃ coatings remain intact and clean under the same conditions. researchgate.net This suggests YF₃ is a promising material for reducing particulate contamination in semiconductor processing equipment. researchgate.net
Yttrium oxyfluoride (YOF) coatings, often prepared from YOF/YF₃ powder mixtures, also demonstrate superior performance. mdpi.comresearchgate.net They show exceptional resistance to erosion and generate fewer contaminating particles compared to Y₂O₃. mdpi.comresearchgate.net The formation of a stable, thick fluorinated layer on the surface of YOF coatings contributes to this high resistance. mdpi.comresearchgate.net
Interactive Data Table: Comparative Etching Performance
| Coating Material | Plasma Environment | Key Research Finding | Reference |
| Yttrium Fluoride (YF₃) | CF₄/O₂ | Etching depth was three times lower than on Al₂O₃ plate. | nih.gov |
| Yttrium Oxide (Y₂O₃) | Fluorocarbon | Forms fine fluoride particles on the surface. | researchgate.net |
| Yttrium Fluoride (YF₃) | Fluorocarbon | Surface remains intact and clean. | researchgate.net |
| YOF 6% | NF₃/He | Showed exceptional resistance to erosion and generated fewer particles than Y₂O₃. | mdpi.comresearchgate.net |
| YOF 6% | Cl₂/O₂ | Exhibited the shallowest etching depth (6.342 µm) compared to Y₂O₃ (13.01 µm). | mdpi.com |
Yttrium Fluoride Films as Protective Barriers in Fluorine Plasma Environments
Yttrium fluoride (YF₃) coatings have emerged as a significant material in the semiconductor industry, particularly for protecting the interior components of plasma etching and deposition chambers from corrosive fluorine-based plasma. nih.govnih.gov Materials like yttrium oxide (Y₂O₃) have been traditionally used, but they can interact with fluorine plasma, leading to erosion and particle generation that can contaminate silicon wafers. nih.govnih.govresearchgate.net Yttrium fluoride films offer superior resistance to this type of erosion. nih.govnih.gov
Research shows that YF₃ coatings are more robust and have higher plasma erosion resistance compared to materials like aluminum oxide (Al₂O₃) or quartz. nih.gov When exposed to fluorocarbon plasma, such as CF₄/O₂, the surface of the YF₃ film forms a stable, strongly fluorinated yttrium-oxyfluoride layer. nih.govnih.gov This layer acts as a protective barrier, minimizing further erosion. nih.gov Studies comparing YF₃ and Y₂O₃ coatings prepared by atmospheric plasma spraying (APS) found that the YF₃ coating was more resistant to erosion, resulting in a smoother surface and significantly fewer contamination particles after plasma exposure. nih.govresearchgate.net The etching depth measured on a YF₃ film was found to be three times lower than that on an Al₂O₃ plate, highlighting its excellent protective qualities. nih.gov This superior performance is attributed to the high chemical stability of the Y-F bond on the etched surface. nih.govnih.gov
Table 1: Comparative Plasma Erosion Data A summary of research findings on the erosion resistance of Yttrium Fluoride compared to other materials.
| Material | Plasma Environment | Key Finding | Source(s) |
| Yttrium Fluoride (YF₃) | Fluorocarbon Plasma | Etching depth is 3x lower than on Al₂O₃ plate. | nih.gov |
| Yttrium Fluoride (YF₃) | CF₄/O₂ Plasma | Surface remains denser and smoother than Y₂O₃. | nih.govresearchgate.net |
| Yttrium Fluoride (YF₃) | CF₄/O₂ Plasma | Generates 65% fewer contaminant particles than Y₂O₃. | researchgate.net |
| Yttrium Oxide (Y₂O₃) | CF₄/O₂ Plasma | More severe erosion compared to YF₃. | nih.gov |
Nanoscience and Nanotechnology Applications
The application of nanoscale materials and structures is a rapidly growing area of materials science. nih.govsemanticscholar.org Yttrium fluoride is a key compound in this field, utilized in the development of various nanostructured materials with unique properties.
Colloidal synthesis has become a vital strategy for creating a wide range of one-dimensional (1D) and two-dimensional (2D) ultrathin nanostructures from various functional materials. jbnu.ac.kr This approach is instrumental in developing hybrid nanoparticles where different materials like metals and semiconductors can be combined to engineer nanomaterials with multiple or enhanced functionalities. nih.gov In the context of yttrium fluoride, researchers have successfully employed colloidal chemical strategies to fabricate highly uniform, atomically thick nanostructures. jbnu.ac.krresearchgate.net An oleylamine-assisted colloidal method, for example, has been used to produce ultrathin YF₃ nanobelts and nanowires. jbnu.ac.krresearchgate.net This process often involves the formation of 2D lamellar assemblies of YF₃ clusters as crucial intermediates, which then transform into the final nanostructures. jbnu.ac.kr The versatility of this approach allows it to be extended to create ultrathin structures of other lanthanide fluorides as well. jbnu.ac.krresearchgate.net
Significant research has focused on the controlled synthesis of ultrathin yttrium fluoride nanostructures, which are materials having at least one dimension in the sub-5 nm range. jbnu.ac.kr A simple and effective colloidal synthesis strategy has been developed to produce highly uniform ultrathin 1D YF₃ nanostructures. jbnu.ac.kr By systematically controlling reaction parameters such as temperature and precursor concentration, researchers can guide the morphological evolution of the nanocrystals. jbnu.ac.kr
In one method, yttrium chloride (YCl₃) is used as a precursor with oleylamine (B85491) (OM) and 1-octadecene (B91540) (ODE) as solvents. jbnu.ac.kr The process demonstrates that two-dimensional lamellar assemblies of YF₃ clusters act as vital intermediates. jbnu.ac.krresearchgate.net Depending on the heating temperature, these intermediates transform into either ultrathin nanobelts or nanowires. jbnu.ac.kr For instance, an increased growth temperature can suppress growth along one crystal plane and trigger the transformation from nanobelts to nanowires. jbnu.ac.kr This synthetic strategy has proven to be robust and can be generalized to produce ultrathin structures of other lanthanide fluorides, such as ErF₃, YbF₃, and LaF₃. jbnu.ac.krresearchgate.net
Biomedical Materials Research (Focus on Material Properties and Mechanisms)
Yttrium fluoride is also being explored for its potential in biomedical applications, primarily due to its unique material properties at the nanoscale.
In response to growing antibiotic resistance, yttrium fluoride (YF₃) nanoparticles (NPs) have been identified as a novel agent with significant antibacterial and antibiofilm capabilities. nih.govtandfonline.comnih.gov Researchers have developed a simple, water-based sonochemical synthesis method to produce nanocrystalline, needle-shaped YF₃ particles. nih.govtandfonline.comnih.gov These nanoparticles have demonstrated effective antibacterial properties against common pathogens such as Escherichia coli and Staphylococcus aureus at microgram-per-milliliter (µg/mL) concentrations. tandfonline.comnih.govresearchgate.net Studies have also shown that this antimicrobial activity is dependent on the size of the nanoparticles. tandfonline.comnih.govresearchgate.net
A key application of this research is the modification of medical device surfaces to prevent infections associated with microbial colonization and biofilm formation. nih.govtandfonline.com Catheters have been successfully surface-modified with YF₃ nanoparticles using a one-step synthesis and coating process. tandfonline.comresearchgate.net This procedure creates a homogeneous layer of YF₃ NPs on the catheter surface. tandfonline.comresearchgate.net These coated catheters were found to significantly reduce bacterial colonization and inhibit biofilm development compared to uncoated surfaces. nih.govtandfonline.comnih.gov The low solubility of YF₃ is advantageous, as it can provide extended protection, highlighting its potential as a novel antimicrobial and antibiofilm agent for sterile surfaces. nih.govtandfonline.com
Table 2: Efficacy of YF₃ NP-Coated Catheters Against Biofilm Formation A summary of the reduction in bacterial colonization on Yttrium Fluoride nanoparticle-coated surfaces after 24 hours of exposure.
| Bacterial Strain | Biofilm Formation on Uncoated Surface (CFU/cm²) | Biofilm Formation on YF₃ NP-Coated Surface | Finding | Source(s) |
| Escherichia coli | 6.7 x 10⁷ | Significantly Reduced | YF₃ NP coating effectively inhibited bacterial adhesion and biofilm formation. | nih.gov |
| Staphylococcus aureus | 3.8 x 10⁷ | Significantly Reduced | YF₃ NP coating effectively inhibited bacterial adhesion and biofilm formation. | nih.gov |
In dentistry, yttrium fluoride is utilized as a radiopaque agent in various restorative materials. nih.gov The addition of heavy elements to dental materials enhances their ability to absorb X-rays, making them visible on radiographic images. nih.govresearchgate.net This X-ray impermeability, or radiopacity, is crucial for clinicians to distinguish the material from natural tooth structures. researchgate.net It enables the detection of secondary caries, marginal gaps, and other defects at the restoration interface. nih.govresearchgate.net
Yttrium fluoride is added to dental composites and cements for this purpose. nih.gov Manufacturers claim that its inclusion not only provides the necessary radiopacity but also allows fluoride ions to be released, which may help prevent secondary caries. nih.gov Research has shown that experimental dental cements containing at least 30% ytterbium trifluoride (a related rare-earth fluoride) achieved satisfactory radiopacity without negatively impacting other essential properties of the material. nih.gov Yttrium fluoride-containing composites mentioned in research include Pertac II, Filtek Silorane, Filtek P90, and the compomer Hytac. nih.gov
Theoretical and Computational Studies of Yttrium Fluoride
Ab Initio and Density Functional Theory (DFT) Calculations
Ab initio and DFT methods are cornerstones in the computational study of yttrium fluoride (B91410). Ab initio methods, like the Complete Active Space Self-Consistent Field (CASSCF) and Multi-Reference Configuration Interaction (MRCI), are based on first principles of quantum mechanics without empirical parameters, offering high accuracy for electronic structure calculations. researchgate.net DFT, a computationally less demanding alternative, is widely used to investigate the structural, electronic, and vibrational properties of both molecular (YF) and solid-state (YF₃) forms of yttrium fluoride. nih.govtudelft.nl For example, DFT calculations using the PBE (Perdew-Burke-Ernzerhof) functional have been used to analyze the surface energies of YF₃, while various other functionals have been tested for modeling yttrium aqua ions. nih.govresearchgate.net
The electronic structure of the diatomic molecule yttrium monofluoride (YF) has been the subject of detailed theoretical investigation using high-level ab initio methods. Specifically, Complete Active Space Self-Consistent Field (CASSCF) and Multi-Reference Configuration Interaction (MRCI) calculations have been performed to elucidate the nature of its low-lying electronic states. researchgate.net These calculations are essential for understanding the bonding and electronic transitions within the molecule.
A theoretical study of YF involved CASSCF/MRCI calculations that determined the potential energy curves for numerous electronic states. researchgate.net In this work, spin-orbit effects were incorporated using a semi-empirical pseudo-potential for the yttrium atom. The calculations identified and characterized 20 electronic states (neglecting spin-orbit effects) and 41 electronic states (including spin-orbit effects), providing a comprehensive map of the molecule's electronic landscape. researchgate.net Such calculations are vital for interpreting experimental spectra and understanding the molecule's photochemical behavior.
A primary output of electronic structure calculations is the determination of potential energy curves (PECs) for various electronic states. From these curves, key spectroscopic constants can be derived, providing a direct link between theory and experimental spectroscopy. nih.govnih.govresearchgate.net For the YF molecule, theoretical investigations have yielded PECs and a set of corresponding spectroscopic constants for its ground and excited states. researchgate.net
These calculations provide data for parameters such as the electronic transition energy (Te), the equilibrium internuclear distance (Re), the harmonic vibrational frequency (ωe), and the rotational constant (Be). A comparison between theoretical and experimental values for these constants serves as a critical validation of the computational methods employed. For instance, theoretical work on the low-lying states of YF has produced spectroscopic data that can be compared with experimental findings. researchgate.net Similar computational approaches have been applied to other yttrium-containing diatomics like yttrium carbide (YC), demonstrating the power of these methods in predicting molecular properties. nih.gov
Table 1: Selected Theoretical Spectroscopic Constants for Yttrium Monofluoride (YF)
| Electronic State | Te (cm-1) | Re (Å) | ωe (cm-1) |
|---|---|---|---|
| X 1Σ+ | 0 | 1.928 | 625.3 |
| a 3Δ | 8819 | 1.979 | 580.4 |
| A 1Π | 13953 | 1.996 | 573.8 |
Note: Data derived from theoretical calculations presented in scientific literature. researchgate.net Values are representative of specific computational methods and may differ slightly from experimental results.
The vibrational properties of crystalline yttrium fluoride (YF₃) can be investigated through the calculation of its phonon dispersion curves and phonon density of states (DOS). These calculations are typically performed using DFT and methods like Density-Functional Perturbation Theory (DFPT). icm.edu.plparadim.orgfrontiersin.org Phonon dispersion illustrates the relationship between the frequency and momentum of lattice vibrations, which is fundamental to understanding a material's thermal and mechanical properties, such as thermal conductivity and elastic constants. youtube.com
The process involves calculating the forces on atoms when they are slightly displaced from their equilibrium positions in the crystal lattice. From these forces, the dynamical matrix is constructed, and its diagonalization yields the phonon frequencies and vibrational modes. arxiv.org While specific, detailed phonon dispersion curves for YF₃ are not broadly published in introductory contexts, the methodology is well-established. Studies on other yttrium compounds, like yttrium nitride (YN) and yttrium hydrides, have successfully used these first-principles calculations to predict their lattice dynamics. icm.edu.plfrontiersin.org Such studies reveal features like acoustic and optical phonon branches and can identify potential vibrational instabilities. youtube.comaps.org
Ligand Field Theory for Electronic Configuration Analysis
Ligand Field Theory (LFT) is a theoretical model that describes the electronic structure of transition metal complexes by considering the effect of the surrounding ligands on the metal's d-orbitals. fiveable.menumberanalytics.com It is an extension of crystal field theory that incorporates aspects of molecular orbital theory to account for the covalent character of metal-ligand bonds. youtube.com
In the context of yttrium fluoride, LFT provides a framework for analyzing the electronic configurations, particularly of the excited states. researchgate.net The fluoride ion (F⁻) acts as a ligand, and its electrostatic field splits the degeneracy of the yttrium atom's d-orbitals. The magnitude and pattern of this splitting determine the electronic properties of the compound. libretexts.org For the YF molecule, LFT calculations have been used to help assign electronic configurations to the excited states observed in its spectrum. A comparison of these splittings across the yttrium monohalides (YF, YCl, YBr, YI) reveals the relative strength of each halogen as a ligand in splitting the d-orbitals of the yttrium atom. researchgate.net
Modeling of Optical Properties (e.g., Dielectric Tensor, Refractive Index Dispersion)
Computational modeling is crucial for understanding and predicting the optical properties of yttrium fluoride, particularly for its applications in optical coatings. emdgroup.com Theoretical models are used to calculate properties like the dielectric tensor and the refractive index (n) and its dispersion (how it changes with wavelength). optica.orgnih.gov These calculations are often based on the electronic band structure obtained from DFT.
For YF₃ thin films, the refractive index has been studied extensively. Spectroscopic ellipsometry data is often fitted using dispersion models, such as the Sellmeier model, to determine the optical constants. optica.org These studies show that the refractive index of YF₃ films is dependent on factors like film thickness and deposition conditions. For example, the refractive index tends to increase as film thickness increases, approaching the value of bulk YF₃. optica.org This is attributed to variations in film density and the presence of voids or interface layers. Theoretical modeling helps to deconstruct these contributions and understand the intrinsic optical properties of the material.
Table 2: Refractive Index of Yttrium Fluoride (YF₃) Films at Different Wavelengths
| Wavelength (nm) | Refractive Index (n) | Deposition Conditions |
|---|---|---|
| 600 | 1.53 | Evaporated onto hot substrate (280 °C) |
| 4000 | 1.48 | Evaporated onto hot substrate (280 °C) |
| 10000 | 1.3 | Evaporated onto hot substrate (280 °C) |
| 550 | 1.497 | 1079.0 nm thick film |
| 550 | 1.259 | 10.8 nm thick film |
Note: Data compiled from experimental studies on YF₃ thin films. optica.orgresearchgate.net The refractive index is highly dependent on the film's microstructure, thickness, and the parameters of the deposition process.
Interfacial Phenomena and Surface Chemistry of Yttrium Fluoride
Surface Reactivity and Chemical Stability Studies
Yttrium fluoride (B91410) (YF₃) exhibits notable surface reactivity and chemical stability, particularly in aggressive environments such as those encountered in plasma etching processes. The interaction of YF₃ with various reactive species and its inherent material properties, such as hygroscopicity, are critical factors in its performance in advanced applications.
Interaction with Fluorocarbon Plasma and Oxyfluorination
Yttrium fluoride films demonstrate considerable resistance to erosion by fluorocarbon plasmas, a characteristic attributed to the inherent chemical stability of the Y-F bond. nih.gov Studies involving the exposure of YF₃ films to CF₄/O₂ plasma have shown that the erosion resistance of YF₃ is more than three times higher than that of sapphire (Al₂O₃). nih.gov This resilience is crucial in semiconductor manufacturing, where plasma-resistant materials are essential for chamber components. researchgate.net
Upon exposure to fluorocarbon plasma, the surface of yttrium fluoride films undergoes a chemical transformation, leading to the formation of an yttrium-oxyfluorinated layer. nih.govnih.gov This is a result of the chemical interaction between the YF₃ surface and the plasma species. nih.gov X-ray photoelectron spectroscopy (XPS) analysis of etched YF₃ films reveals a strong Y–F bond on the surface, with an intensity ratio of Y–F to Y–O bonds estimated at 2.1, indicating a significant chemical interaction with the fluorocarbon plasma. nih.gov The formation of this oxyfluoride layer is a key factor in the material's plasma resistance. researchgate.net
The etching process in a fluorocarbon plasma environment is a result of both physical sputtering and chemical reactions. researchgate.net While YF₃ is chemically stable, the high-energy plasma can still cause some surface modification. Atomic Force Microscopy (AFM) has shown that the surface roughness of YF₃ films is not significantly impacted by the duration of CF₄/O₂ plasma etching. nih.gov
Table 1: Etching Behavior of Yttrium Fluoride in Fluorocarbon Plasma
| Property | Observation | Reference |
|---|---|---|
| Erosion Resistance | More than three times higher than sapphire (Al₂O₃). | nih.gov |
| Surface Chemistry | Formation of a yttrium-oxyfluorinated layer. | nih.govnih.gov |
| Bonding | Strong Y-F bond presence on the etched surface. | nih.gov |
| Surface Morphology | No remarkable influence on surface roughness from etching time. | nih.gov |
Hygroscopicity and Water Absorption in Thin Films
The hygroscopicity, or the tendency to absorb moisture from the air, of yttrium fluoride thin films is highly dependent on the deposition method and parameters. Thin films produced by electron beam deposition tend to be porous with a low packing density, which makes them susceptible to water absorption in the infrared (IR) spectral region. researching.cn This absorption can negatively impact the optical performance of the films. researching.cn
Conversely, techniques like sputtering can produce denser films with lower water absorption. researching.cn Ion-assisted deposition (IAD) is another effective method to produce durable and adherent YF₃ films with thicknesses greater than 1.5 µm that are stable in humid environments. emdgroup.com Coatings produced with IAD show unchanged optical properties after 24 hours at 50°C and 95% relative humidity, and this method helps to suppress IR absorption from the water band. emdgroup.com
The substrate temperature during deposition also plays a crucial role. Films evaporated onto hot substrates exhibit less absorption at the water bands compared to those deposited on cold substrates. researchgate.net Specifically, high substrate temperatures during e-beam deposition can reduce the depth of water absorption bands at 3 µm and 5.5 - 7.5 µm. bayvillechemical.net
Table 2: Influence of Deposition Parameters on Water Absorption in Yttrium Fluoride Thin Films
| Deposition Method/Parameter | Effect on Water Absorption | Reference |
|---|---|---|
| Electron Beam Deposition | Porous films with higher water absorption. | researching.cn |
| Sputtering | Denser films with lower water absorption. | researching.cn |
| Ion-Assisted Deposition (IAD) | Suppresses IR absorption from the water band; stable in humid atmospheres. | emdgroup.com |
| High Substrate Temperature | Reduces the depth of water absorption bands. | researchgate.netbayvillechemical.net |
Surface Modification Techniques
The performance of yttrium fluoride coatings is significantly influenced by the methods used for their deposition. Various techniques are employed to create homogeneous layers with desirable properties for specific applications.
Coating Procedures for Homogeneous Yttrium Fluoride Layers
Several coating procedures are utilized to deposit homogeneous yttrium fluoride layers, each with its own set of parameters and resulting film characteristics.
Radio Frequency (RF) Magnetron Sputtering is a common method for producing YF₃ films. In one study, YF₃ films were grown on sapphire substrates at a working pressure of 5 mTorr and an RF power of 150 W, with substrate temperatures ranging from 400 to 700 °C. nih.govnih.gov An orthorhombic YF₃ structure was achieved at a substrate temperature of 700 °C for 2 hours. nih.govnih.gov Another study successfully deposited 1000-nm-thick YF₃ films on germanium substrates at room temperature by adjusting the deposition power, achieving low oxygen content and high refractive index at 200 W. researching.cn
Electron Beam Evaporation is another widely used technique. bayvillechemical.net YF₃ films can be deposited using either resistance-heated or e-beam evaporators. bayvillechemical.net The substrate temperature is a critical parameter, with amorphous films being deposited below 150 °C. bayvillechemical.net Above 250 °C, the films become more crystalline and harder but may exhibit increased light scattering and stress. bayvillechemical.net
Atmospheric Plasma Spraying (APS) is also employed for creating YF₃ coatings. This technique was used to fabricate coatings from YF₃ powders at various plasma spraying powers. researchgate.net The resulting coatings showed preferred orientations and were well-crystallized, with a strong Y–F bond on the surface. researchgate.net
Table 3: Coating Procedures for Homogeneous Yttrium Fluoride Layers
| Coating Procedure | Key Parameters | Resulting Film Characteristics | Reference(s) |
|---|---|---|---|
| Radio Frequency Magnetron Sputtering | Working Pressure: 5 mTorr; RF Power: 150 W; Substrate Temperature: 400-700 °C | Orthorhombic YF₃ structure at 700 °C. | nih.govnih.gov |
| Electron Beam Evaporation | Substrate Temperature: <150 °C for amorphous, >250 °C for crystalline | Amorphous or crystalline films with varying hardness and stress. | bayvillechemical.net |
| Atmospheric Plasma Spraying (APS) | Varied plasma spraying powers | Well-crystallized coatings with preferred orientations. | researchgate.net |
Environmental Chemistry and Geochemical Behavior of Yttrium Fluoride
Aqueous Solubility and Speciation of Y(III) Fluoride (B91410)
Yttrium(III) fluoride (YF₃) is generally characterized as a water-insoluble compound. libretexts.orgzhiyuematerial.comchemicalbook.com However, its solubility is a dynamic property, influenced significantly by factors such as temperature and the chemical activity of fluoride in the aqueous environment. researchgate.netfao.org Experimental studies have investigated the solubility of YF₃ by measuring it as a function of fluoride activity at elevated temperatures, revealing important aspects of its speciation. researchgate.netfao.org
In aqueous solutions, yttrium(III) does not exist as a simple hydrated ion when fluoride is present. Instead, it forms a series of yttrium-fluoride complexes. Research conducted at temperatures ranging from 100 to 250°C has shown that the dominant species in solution is the di-fluoride complex, YF₂⁺. researchgate.netfao.org This behavior distinguishes yttrium's fluoride speciation from that of the lanthanides (Ln), which predominantly form mono-fluoride complexes (LnF²⁺) under similar conditions. researchgate.net The prevalence of YF₂⁺ indicates a higher degree of fluorination for yttrium in these systems. researchgate.net At low temperatures and low pH, the free yttrium ion, Y³⁺, may be predominant. researchgate.net
The dissociation of yttrium fluoride in water can be represented by the following equilibrium equation:
YF₃(s) ⇌ Y³⁺(aq) + 3F⁻(aq)
The molar solubility of YF₃ is quite low, and its solubility product constant (Kₛₚ) is a measure of its dissolution in a liquid. brainly.com Experimental investigations have determined the solubility product at various temperatures.
| Temperature (°C) | logKₛₚ | Source |
|---|---|---|
| 100 | -20.8 ± 0.50 | researchgate.netfao.org |
| 150 | -21.5 ± 0.46 | researchgate.netfao.org |
| 200 | -22.4 ± 0.56 | researchgate.netfao.org |
| 250 | -24.3 ± 0.12 | researchgate.netfao.org |
Stability Constants of Yttrium-Fluoride Complexes
Yttrium forms strong complexes with fluoride ions, a key factor in its geochemical behavior. researchgate.net The stability of these complexes is quantified by their formation constants (β). Given that the di-fluoride complex (YF₂⁺) is the dominant species in fluoride-rich solutions at elevated temperatures, its stability is of particular importance. researchgate.netfao.org The formation of this complex can be described by the reaction:
Y³⁺(aq) + 2F⁻(aq) ⇌ YF₂⁺(aq)
Experimental data from solubility studies have been used to derive the thermodynamic stability constants for this complex across a range of temperatures. researchgate.netfao.org These constants indicate a high affinity of yttrium for fluoride under these conditions.
| Temperature (°C) | logβ of YF₂⁺ | Source |
|---|---|---|
| 100 | 8.3 ± 0.77 | researchgate.netfao.org |
| 150 | 10.7 ± 0.43 | researchgate.netfao.org |
| 200 | 12.1 ± 0.31 | researchgate.netfao.org |
| 250 | 13.3 ± 0.16 | researchgate.netfao.org |
The distinct fluoride complexation behavior of yttrium compared to its geochemical twin, holmium (Ho), is significant. The greater stability of the YF₂⁺ complex relative to the corresponding HoF₂⁺ complex in hydrothermal solutions helps to explain the observed fractionation between these two elements in many fluoride-rich geological systems. researchgate.netfao.org
Geochemical Mobility and Solubility-Limiting Phases of Yttrium in Fluoride-Rich Systems
The geochemical mobility of yttrium in environments rich in fluoride is generally limited. researchgate.net While yttrium forms strong aqueous complexes with fluoride, which would typically enhance mobility, this effect is counteracted by the very low solubility of fluoride-bearing minerals. researchgate.net In such systems, the primary phases that control the concentration of dissolved yttrium are solid yttrium fluoride (YF₃(s)) and yttrium hydroxide (B78521) (Y(OH)₃(s)). researchgate.net These compounds act as solubility-limiting phases, precipitating out of the solution and thus restricting the transport of yttrium in the fluid. researchgate.net
Fluoride plays a crucial role in the accumulation of yttrium and other rare-earth elements in hydrothermal fluids. researchgate.net The distinct complexation of yttrium with fluoride leads to geochemical fractionation, particularly the separation of yttrium from holmium. The Y/Ho ratio is therefore considered a useful geochemical indicator in hydrothermal systems, with an increasing ratio suggesting migration through F-rich aqueous fluids. researchgate.netfao.org
In nature, yttrium fluoride is found within minerals such as waimirite-(Y). researchgate.net Furthermore, yttrium can be incorporated into other fluoride-bearing minerals like fluorapatite (B74983) (Ca₅(PO₄)₃F), where it typically substitutes for calcium (Ca²⁺). geochemicalperspectivesletters.org Studies on fluorapatite have shown that yttrium preferentially substitutes at the Ca(2) site within the crystal structure, which has major implications for understanding rare-earth partitioning and enrichment processes in both magmatic-hydrothermal and sedimentary environments. geochemicalperspectivesletters.org
Future Research Directions and Emerging Paradigms in Yttrium Fluoride Science
Exploration of Novel Synthetic Pathways and Advanced Crystal Engineering
The synthesis of yttrium fluoride (B91410) (YF₃) is moving beyond traditional methods towards more sophisticated techniques that offer greater control over the final product's morphology and properties. Researchers are actively exploring novel synthetic pathways to produce YF₃ with specific shapes and sizes, which are crucial for its application in various advanced technologies. A robust synthetic strategy has been developed to create ultrathin YF₃ nanostructures, including nanowires, nanobelts, and fullerene-like spheres, by systematically controlling reaction parameters. jbnu.ac.kr This method involves the formation of lamellar templates from precursor ions, within which YF₃ nanoclusters transform into the desired ultrathin structures. jbnu.ac.kr The ability to control the dimensionality of YF₃ nanocrystals is critical for exploring anisotropic growth-related properties and applications. jbnu.ac.kr
Advanced crystal engineering is another key area of future research, focusing on the fabrication of high-quality single crystals and the precise control of their structure. Techniques such as the Czochralski and Bridgman methods are being employed to produce large, high-quality bulk single crystals of materials with desirable properties. tohoku.ac.jp The development of new single-crystal growth technologies is also a focus, aiming to produce functional oxides without the use of precious metals. tohoku.ac.jp Furthermore, novel synthesis pathways using liquid and solid-state hexafluorophosphate (B91526) salts as fluoride sources are being investigated. researchgate.net These methods have shown success in producing single-phase lanthanum fluoride at moderate temperatures and are being explored for the synthesis of other rare-earth fluorides, including yttrium fluoride. researchgate.net
| Synthetic Method | Resulting YF₃ Nanostructure | Key Parameters | Reference |
| Lamellar Template Synthesis | Ultrathin Nanowires, Nanobelts, Fullerene-like spheres | Reaction temperature, Solvent composition | jbnu.ac.kr |
| Hydrothermal Synthesis | Nanowires | Trisodium citrate (B86180) as a chelating agent and shape modifier | acs.org |
| Hexafluorophosphate Route | Single-phase powders | Reaction time and temperature | researchgate.net |
Tailoring Yttrium Fluoride Nanostructures for Quantum Materials Development
The unique optical and electronic properties of yttrium fluoride make it a promising candidate for the development of quantum materials. Future research in this area is focused on the precise tailoring of YF₃ nanostructures to control their quantum-mechanical properties. Understanding the mechanisms of phase conversion between the cubic (α) and hexagonal (β) polymorphs of sodium yttrium fluoride (NaYF₄) is of great interest for designing atomically precise quantum materials with well-defined sizes and morphologies. chemrxiv.orgacs.orgosti.govresearchgate.net The hexagonal phase of NaYF₄ is known to have a higher photoluminescence quantum yield than the cubic phase, making it particularly valuable for upconverting nanoparticles. researchgate.net
Researchers are developing synthetic methods to precisely control the size and shape of radiolabeled rare-earth fluoride nanocrystals, including those doped with yttrium-90 (B1217062) (⁹⁰Y). acs.org The ability to customize the size and shape of these nanocrystals is crucial as it directly influences their interactions with biological systems, opening up possibilities for their use as multimodal imaging probes. acs.org The investigation of non-classical crystal growth mechanisms, such as the oriented attachment of mesocrystals, provides insights into forming specific nanostructures like nanowires. chemrxiv.orgacs.orgosti.govresearchgate.net Furthermore, understanding the distribution of dopant ions, such as Yb³⁺, within the NaYF₄ crystal lattice is essential for optimizing the material's luminescent properties for quantum applications. chemrxiv.orgacs.orgosti.govresearchgate.net
Multi-functional Yttrium Fluoride Composites and Hybrid Materials Research
The integration of yttrium fluoride into composite and hybrid materials is an emerging research direction aimed at creating materials with enhanced or entirely new functionalities. Yttrium fluoride nanoparticles are being explored as additives in dental composite resins. mdpi.com Studies have shown that incorporating YF₃ nanoparticles at a 1% concentration into a conventional orthodontic composite resin can impart significant antimicrobial activity without compromising the adhesion strength. mdpi.com Yttrium fluoride is also used in dental materials to provide radiopacity, enabling the detection of secondary caries through X-ray analysis. mdpi.com
Beyond dental applications, yttrium fluoride is a component in various glasses and ceramics. lesker.comwikipedia.org Future research will likely focus on developing novel YF₃-based composites for a broader range of applications. This includes the development of materials for optical coatings, where YF₃'s transparency from the UV to the IR range is advantageous. merckgroup.com The creation of hybrid materials, where YF₃ is combined with polymers or other inorganic materials, could lead to new functionalities. For instance, YF₃ has been used in polymer-based materials for endodontics as a radiopacifier. mdpi.com The exploration of different host materials and the controlled synthesis of these composites will be key to unlocking their full potential.
| Composite/Hybrid Material | Function of Yttrium Fluoride | Potential Application | Reference |
| YF₃-Dental Resin Composite | Antimicrobial agent, Radiopacifier | Orthodontics, Restorative dentistry | mdpi.com |
| YF₃-Polymer Sealant | Radiopacifier | Endodontics | mdpi.com |
| YF₃-based Glass/Ceramic | Optical and structural properties | Optics, Ceramics | lesker.comwikipedia.org |
Advanced Spectroscopic Probes for In-Situ Characterization of Yttrium Fluoride Processes
To gain a deeper understanding of the formation and behavior of yttrium fluoride materials, researchers are increasingly relying on advanced spectroscopic and microscopic techniques for in-situ characterization. These methods allow for the real-time observation of crystallization processes, phase transitions, and chemical reactions. Techniques such as analytical transmission electron microscopy (TEM), scanning transmission electron microscopy (STEM), and in-situ liquid cell TEM are being used to visualize the nucleation and growth of yttrium fluoride nanocrystals. chemrxiv.orgacs.orgosti.govresearchgate.net These studies have provided evidence for non-classical crystal growth mechanisms, such as the formation and oriented attachment of mesocrystals. chemrxiv.orgacs.orgosti.govresearchgate.net
Other powerful characterization techniques being employed include powder X-ray diffraction (XRD) for determining crystal structure and phase purity, atom probe tomography (APT) for three-dimensional chemical analysis at the atomic scale, and extended X-ray absorption fine structure (EXAFS) spectroscopy for probing the local atomic environment of specific elements. chemrxiv.orgacs.orgosti.govresearchgate.net For instance, EXAFS has been used to show that substitutional Yb³⁺ dopants in NaYF₄ are evenly distributed throughout the crystal lattice without clustering. chemrxiv.orgacs.orgosti.govresearchgate.net The combination of these advanced in-situ and ex-situ characterization methods is crucial for understanding the complex processes involved in the synthesis of yttrium fluoride materials and for guiding the design of materials with desired properties.
Integration of Machine Learning and AI in Yttrium Fluoride Materials Discovery and Design
Expanding Theoretical Models for Complex Yttrium Fluoride Systems
Theoretical and computational modeling are indispensable tools for understanding the fundamental properties of yttrium fluoride and for predicting the behavior of more complex YF₃-containing systems. Future research in this area will focus on developing more accurate and comprehensive theoretical models. Ab initio molecular dynamics (AIMD) simulations are being used to investigate the structure and thermodynamic properties of aqueous yttrium-fluoride species at high temperatures and pressures, which is relevant to geochemical processes. researchgate.net These simulations have shown that aqueous yttrium-fluoride complexes are more stable than their yttrium-chloride counterparts in certain environments. researchgate.net
Theoretical investigations of the electronic structure of the YF molecule have been performed using methods such as CASSCF and MRCI calculations, which provide insights into the potential energy curves and spectroscopic constants of its various electronic states. researchgate.net Furthermore, computational modeling is being used to study the crystallization pathways of yttrium fluoride-based materials. For example, atomistic computational modeling has been used to elucidate a four-step mechanism in the aqueous synthesis of sodium yttrium fluoride. pnnl.gov The continued development and application of these theoretical models will be crucial for predicting the properties of new yttrium fluoride materials and for understanding the complex chemical and physical phenomena that govern their formation and behavior.
Q & A
Q. Table 1. Fluoride Detection Methods Comparison
| Method | Detection Limit (ppm) | Sample Prep Time | Interference Risks |
|---|---|---|---|
| Ion-Selective Electrode | 0.5 | 30 min | High (OH⁻, Cl⁻) |
| Ion Chromatography | 0.1 | 2 hours | Low |
| Neutron Activation | 0.05 | 24 hours | Moderate (matrix effects) |
Q. Table 2. Key Variables in Chronic Fluoride Exposure Studies
| Variable | Recommended Measurement | Rationale |
|---|---|---|
| Urinary F⁻ | Spot samples (morning) | Reflects recent exposure |
| Bone F⁻ Accumulation | Biopsy + ICP-MS | Gold standard for long-term exposure |
| Dietary Calcium | 24-hour recall survey | Calcium binds F⁻, reducing absorption |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
